2-Methylbenzenesulfonic acid

• CAS: 88-20-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methylbenzenesulfonic Acid: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzenesulfonic acid, also known as o-toluenesulfonic acid, is a strong organic acid belonging to the class of aromatic sulfonic acids.[1][2] It is a versatile compound utilized as a catalyst, a surfactant, and an intermediate in the synthesis of pharmaceuticals, dyes, and other fine chemicals.[2][3] Its properties, particularly its high acidity and solubility in polar solvents, make it a valuable reagent in organic synthesis.[1][3] This guide provides a comprehensive overview of the physical and chemical properties of 2-methylbenzenesulfonic acid, detailed experimental protocols for property determination, and visualizations of key chemical processes and experimental workflows.

Compound Identification and Chemical Structure

The structural formula of 2-methylbenzenesulfonic acid consists of a benzene (B151609) ring substituted with a methyl group and a sulfonic acid group at adjacent (ortho) positions.

Identifier	Value
IUPAC Name	2-methylbenzenesulfonic acid
Synonyms	o-Toluenesulfonic acid, Toluene-2-sulfonic acid, Benzenesulfonic acid, 2-methyl-
CAS Number	88-20-0
Molecular Formula	C₇H₈O₃S
Molecular Weight	172.20 g/mol
SMILES	CC1=CC=CC=C1S(=O)(=O)O
InChI Key	LBLYYCQCTBFVLH-UHFFFAOYSA-N

Physical Properties

2-Methylbenzenesulfonic acid is typically a white to off-white solid at room temperature.[4][5] Its physical state can vary depending on its hydration state.

Property	Value	Source
Appearance	White to off-white solid	[4][5]
Melting Point	67.5 °C	[4][5][6]
Boiling Point	128.8 °C	[6]
Density (rough estimate)	1.3692 g/cm³	[4]
Water Solubility	488.9 g/L at 32.5 °C	[4][5]
Solubility in other solvents	Soluble in water, alcohols, and other polar organic solvents.[1][3]	[1][3]

Chemical Properties

As a sulfonic acid, 2-methylbenzenesulfonic acid is a strong acid, significantly more acidic than carboxylic acids.[1] This high acidity is a key feature driving its utility in chemical synthesis.

Property	Value/Description	Source
pKa (Predicted)	-0.53 ± 0.15	[4][5]
Reactivity	The sulfonic acid group is a strong electron-withdrawing group, which deactivates the aromatic ring towards further electrophilic substitution.[1] It can undergo reactions typical of strong acids, such as neutralization with bases. The sulfonation reaction is reversible under certain conditions.[1]	[1]

Safety Information

2-Methylbenzenesulfonic acid is a corrosive substance that requires careful handling.

Hazard Class	Pictogram	Hazard Statement
Skin Corrosion/Irritation	GHS05	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Irritation	GHS05	H314: Causes severe skin burns and eye damage.
Specific target organ toxicity — single exposure	GHS07	H335: May cause respiratory irritation.

This safety information is a summary. Always consult the full Safety Data Sheet (SDS) before handling this chemical.

Synthesis Pathway: Sulfonation of Toluene (B28343)

2-Methylbenzenesulfonic acid is commercially produced by the electrophilic aromatic substitution reaction of toluene with a sulfonating agent, typically fuming sulfuric acid (oleum).[1] The methyl group is an ortho-, para-director, leading to a mixture of 2-methylbenzenesulfonic acid and 4-methylbenzenesulfonic acid.

Caption: Sulfonation of toluene to produce ortho and para isomers.

Experimental Protocols

Determination of Melting Point

The melting point of an organic solid is a key physical property used for identification and purity assessment.[7] Pure crystalline compounds typically have a sharp melting point range of 0.5-1.0 °C.

Methodology:

• Sample Preparation: A small amount of dry, crystalline 2-methylbenzenesulfonic acid is finely crushed. The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to pack the solid to a height of about 3 mm.

• Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, adjacent to a thermometer.

• Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, especially near the expected melting point.

• Observation: The temperature at which the solid first begins to melt (T1) and the temperature at which the last of the solid melts (T2) are recorded.

• Reporting: The melting point is reported as the range T1-T2.

Caption: Workflow for determining the melting point of a solid.

Determination of Solubility

A qualitative solubility test can provide information about the functional groups present in a molecule.

Methodology:

• Solvent Testing: Approximately 25 mg of 2-methylbenzenesulfonic acid is placed in a test tube.

• Addition of Solvent: 0.75 mL of a solvent (e.g., water, 5% NaOH, 5% NaHCO₃, 5% HCl, concentrated H₂SO₄) is added in portions.

• Observation: The mixture is shaken vigorously after each addition, and the solubility is observed.

• Classification: Based on its solubility in different solvents, the compound can be classified. As a strong acid, 2-methylbenzenesulfonic acid is expected to be soluble in water, 5% NaOH, and 5% NaHCO₃.

Caption: A simplified workflow for qualitative solubility analysis.

Determination of pKa

The pKa of an acid is a measure of its strength in solution. For very strong acids like 2-methylbenzenesulfonic acid, direct measurement of pKa in water is challenging due to the leveling effect of the solvent. The pKa is often predicted computationally or determined in non-aqueous solvents. A general method for pKa determination of weaker acids is potentiometric titration.

Methodology (General Potentiometric Titration):

• Solution Preparation: A known concentration of the acid is prepared in a suitable solvent (e.g., water or a water-organic mixture).

• Titration Setup: A calibrated pH electrode is immersed in the acid solution. A standardized solution of a strong base (e.g., NaOH) is used as the titrant.

• Titration: The titrant is added in small, known increments. The pH of the solution is recorded after each addition, allowing the system to reach equilibrium.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

• pKa Determination: The equivalence point is identified from the inflection point of the curve. The pH at the half-equivalence point is equal to the pKa of the acid.[8]

Note: For a strong acid like 2-methylbenzenesulfonic acid, this method would not yield a distinct buffer region in aqueous solution, making it difficult to determine the pKa accurately. Advanced techniques or computational methods are generally required.

Conclusion

2-Methylbenzenesulfonic acid is a commercially important strong organic acid with well-defined physical and chemical properties. Its high acidity, solubility characteristics, and role as a synthetic intermediate make it a compound of significant interest to researchers and professionals in chemistry and drug development. Understanding its properties and the methods used to determine them is crucial for its safe and effective application in various fields.

References

• 1. 2-Methylbenzenesulfonic Acid|CAS 88-20-0|Supplier [benchchem.com]
• 2. 2-Methylbenzenesulfonic acid | C7H8O3S | CID 6925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - PMC [pmc.ncbi.nlm.nih.gov]
• 4. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. topblogtenz.com [topblogtenz.com]
• 7. chemistry.uccs.edu [chemistry.uccs.edu]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Methylbenzenesulfonic Acid and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-methylbenzenesulfonic acid and its structural isomers, 3-methylbenzenesulfonic acid and 4-methylbenzenesulfonic acid. Commonly known as toluenesulfonic acids, these compounds are strong organic acids with significant applications in chemical synthesis, catalysis, and the pharmaceutical industry. This document details their structural and physical properties, experimental protocols for their synthesis and analysis, and the logical pathways governing their formation.

Structural Formulas and Isomerism

2-Methylbenzenesulfonic acid (o-toluenesulfonic acid), 3-methylbenzenesulfonic acid (m-toluenesulfonic acid), and 4-methylbenzenesulfonic acid (p-toluenesulfonic acid) are constitutional isomers with the chemical formula C₇H₈O₃S.[1][2][3] They differ in the relative positions of the methyl (-CH₃) and sulfonic acid (-SO₃H) groups on the benzene (B151609) ring.

• 2-Methylbenzenesulfonic acid (ortho-isomer): The functional groups are on adjacent carbon atoms (1,2-substitution).

• 3-Methylbenzenesulfonic acid (meta-isomer): The functional groups are separated by one carbon atom (1,3-substitution).[3]

• 4-Methylbenzenesulfonic acid (para-isomer): The functional groups are on opposite carbon atoms (1,4-substitution).

Quantitative Data and Physical Properties

The physical and chemical properties of the toluenesulfonic acid isomers are summarized in the table below. These properties, particularly melting points, can be used to differentiate between the isomers. All three are strong acids, with pKa values comparable to mineral acids.[3][4][5]

Property	2-Methylbenzenesulfonic acid (ortho)	3-Methylbenzenesulfonic acid (meta)	4-Methylbenzenesulfonic acid (para)
Synonyms	o-Toluenesulfonic acid, Toluene-2-sulfonic acid[2]	m-Toluenesulfonic acid, Toluene-3-sulfonic acid[3]	p-Toluenesulfonic acid (PTSA), Tosic acid, Toluene-4-sulfonic acid[6]
CAS Number	88-20-0[2]	617-97-0[3]	104-15-4[6]
Molecular Formula	C₇H₈O₃S[2]	C₇H₈O₃S[3]	C₇H₈O₃S[6]
Molecular Weight	172.20 g/mol [2]	172.20 g/mol [3]	172.20 g/mol [6]
Appearance	White to off-white solid[7] or liquid[2]	Light yellow to yellow liquid[8]	White crystalline solid, often as monohydrate[6]
Melting Point	67.5 °C[9]	N/A (Liquid at room temp.)	106-107 °C (anhydrous)[6]; 103-106 °C (monohydrate)
Boiling Point	~272.5 °C (rough estimate)[7]	N/A	140 °C at 20 mmHg[6]
pKa (Predicted)	~ -0.53[7][9]	~ -0.53[8]	~ -0.43[6]
Solubility in Water	488.9 g/L (at 32.5 °C)[7][9]	Soluble	~670 g/L (as monohydrate)[6]

Experimental Protocols

Synthesis: Sulfonation of Toluene (B28343)

The primary method for synthesizing methylbenzenesulfonic acids is the electrophilic aromatic substitution of toluene using a sulfonating agent, typically concentrated sulfuric acid or fuming sulfuric acid (oleum).[10] The distribution of the resulting isomers is highly dependent on the reaction conditions, particularly temperature, due to a competition between kinetic and thermodynamic control.[10]

The methyl group of toluene is an ortho-, para-directing activator. Therefore, sulfonation at lower temperatures is under kinetic control and preferentially yields the ortho and para isomers. At higher temperatures, the sulfonation reaction becomes reversible, allowing for isomerization to the most thermodynamically stable product, the meta isomer.

Caption: Isomer formation via sulfonation of toluene.

This protocol is adapted from procedures that favor the formation of the para-isomer.[11][12]

• Apparatus Setup: Assemble a round-bottom flask with a magnetic stirrer, heating mantle, and a Dean-Stark apparatus connected to a reflux condenser. The Dean-Stark trap is crucial for removing the water generated during the reaction, driving the equilibrium towards the products.[12]

• Reagents: In the 500 mL flask, combine 200 mL of toluene and 54 mL of concentrated sulfuric acid (~1 mole).[12]

• Reaction: Heat the mixture to reflux with vigorous stirring. Toluene and water will co-distill as an azeotrope and collect in the Dean-Stark trap. The denser water separates to the bottom, while the toluene overflows and returns to the reaction flask.[12]

• Monitoring: Continue the reflux for several hours (e.g., 12 hours) until water no longer collects in the trap, indicating the reaction is nearing completion.[12]

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • To precipitate the product as its monohydrate, which is less soluble in toluene, carefully add 18 mL of water to the mixture and stir vigorously. A thick suspension should form.[12]

  • Collect the crude p-toluenesulfonic acid monohydrate by vacuum filtration.

  • The crude product can be purified by recrystallization from water. Dissolve the solid in a minimal amount of hot water, then cool slowly to crystallize the pure product.[5]

Analysis: Isomer Separation by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for separating and quantifying the isomers of methylbenzenesulfonic acid. Reversed-phase chromatography is commonly employed.

Caption: General workflow for HPLC analysis of isomers.

This protocol is based on established methods for separating toluenesulfonic acid and related compounds.[1][13]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Inertsil ODS-3V (250 x 4.6 mm, 5µm particle size) or a similar C18 reversed-phase column.[1]

• Mobile Phase: A mixture of 0.1% phosphoric acid in water and acetonitrile (B52724) in a 1:1 (v/v) ratio. The mobile phase should be filtered and degassed before use.[13]

• Flow Rate: 2.0 mL/min.[13]

• Column Temperature: 27 °C.[13]

• Detection: UV detection at a wavelength of 225 nm.[13]

• Injection Volume: 20 µL.[13]

• Procedure:

  • Prepare standard solutions of each pure isomer and a mixed sample solution in the mobile phase or methanol.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the standard and sample solutions.

  • Record the chromatograms. The isomers will elute at different retention times, allowing for their identification and quantification by comparing peak areas to the standards.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable for the structural elucidation of the isomers. The chemical shifts and splitting patterns of the aromatic protons and the chemical shifts of the aromatic carbons are distinct for each isomer due to the different substitution patterns. For p-toluenesulfonic acid in DMSO-d₆, characteristic ¹H NMR signals appear at approximately 7.51 ppm and 7.14 ppm for the aromatic protons and 2.27 ppm for the methyl protons.[14] The ¹³C NMR spectrum shows signals around 144.7, 139.0, 128.8, 126.0 ppm for the aromatic carbons and 21.3 ppm for the methyl carbon.[14]

References

• 1. jocpr.com [jocpr.com]
• 2. 2-Methylbenzenesulfonic acid | C7H8O3S | CID 6925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Methylbenzenesulfonic Acid|Research Chemical [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Page loading... [wap.guidechem.com]
• 6. chembk.com [chembk.com]
• 7. chembk.com [chembk.com]
• 8. 3-Methylbenzenesulfonic Acid CAS#: 617-97-0 [m.chemicalbook.com]
• 9. 88-20-0 CAS MSDS (2-TOLUENESULFONIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. 2-Methylbenzenesulfonic Acid|CAS 88-20-0|Supplier [benchchem.com]
• 11. spegroup.ru [spegroup.ru]
• 12. m.youtube.com [m.youtube.com]
• 13. A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rsc.org [rsc.org]

An In-depth Technical Guide to 2-Methylbenzenesulfonic Acid (CAS 88-20-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzenesulfonic acid, also known as o-toluenesulfonic acid, is an organosulfur compound with the chemical formula C₇H₈O₃S.[1][2] As a member of the aromatic sulfonic acid family, it is a strong organic acid widely utilized as a catalyst and an intermediate in various chemical syntheses.[3][4][5] Its properties make it a valuable reagent in the pharmaceutical, dye, and polymer industries. This guide provides a comprehensive overview of its chemical and physical properties, synthesis, applications, and safety information.

Chemical and Physical Properties

2-Methylbenzenesulfonic acid is a solid at room temperature and is soluble in water and other polar organic solvents.[3][6] The sulfonic acid group confers strong acidic properties, making it significantly more acidic than carboxylic acids.[7]

Table 1: Physical and Chemical Properties of 2-Methylbenzenesulfonic Acid

Property	Value	Reference
CAS Number	88-20-0	[1][2][8]
Molecular Formula	C₇H₈O₃S	[1][2]
Molecular Weight	172.20 g/mol	[1][2]
Melting Point	67.5°C	[9]
Boiling Point	272.52°C (rough estimate)	[9]
Density	1.3692 (rough estimate)	[9]
pKa	-0.53 ± 0.15 (Predicted)	[9]
Water Solubility	488.9 g/L (at 32.5 °C)	[9]
LogP	-0.0473 to 1.24172	[2][10]

Table 2: Identification and Descriptors

Identifier	Value	Reference
IUPAC Name	2-methylbenzenesulfonic acid
Synonyms	o-toluenesulfonic acid, Toluene-2-sulfonic acid	[2]
InChI	1S/C7H8O3S/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3,(H,8,9,10)	[8]
InChI Key	LBLYYCQCTBFVLH-UHFFFAOYSA-N	[1][8][10]
SMILES	CC1=CC=CC=C1S(=O)(=O)O	[2]

Synthesis of 2-Methylbenzenesulfonic Acid

The primary method for synthesizing 2-methylbenzenesulfonic acid is through the electrophilic aromatic substitution reaction of toluene (B28343) with a sulfonating agent, typically sulfuric acid.[1]

Reaction Pathway: Sulfonation of Toluene

Mechanism of the sulfonation of toluene.

Experimental Protocol: Synthesis of 2-Methylbenzenesulfonic Acid

This protocol describes a general laboratory-scale synthesis.

Materials:

• Toluene

• Concentrated sulfuric acid (98%)

• Sodium chloride

• Calcium carbonate

• Hydrochloric acid

• Dean-Stark apparatus

• Reaction flask

• Heating mantle

• Separatory funnel

• Beakers and other standard laboratory glassware

Procedure:

• Reaction Setup: Assemble a reaction flask with a heating mantle and a Dean-Stark apparatus.

• Sulfonation: Charge the reaction flask with toluene and slowly add concentrated sulfuric acid while stirring. The molar ratio of toluene to sulfuric acid should be optimized based on desired yield and purity.

• Heating and Water Removal: Heat the reaction mixture. The water formed during the reaction will be collected in the Dean-Stark trap, driving the equilibrium towards the products.

• Work-up: After the reaction is complete (as determined by monitoring, e.g., TLC or HPLC), cool the mixture.

• Purification:

  • Slowly pour the cooled reaction mixture into a saturated sodium chloride solution.

  • The sulfonic acid will precipitate. Filter the precipitate.

  • To remove excess sulfuric acid, the crude product can be treated with calcium carbonate to precipitate calcium sulfate, which is then filtered off.

  • The filtrate containing the calcium sulfonate salt is then acidified with hydrochloric acid to regenerate the 2-methylbenzenesulfonic acid.

• Isolation: The product can be further purified by recrystallization.

Applications in Research and Development

2-Methylbenzenesulfonic acid is a versatile compound with numerous applications.

Catalysis

As a strong, non-oxidizing, organic-soluble acid, it is an effective catalyst in a variety of organic reactions, including:

• Esterification: Catalyzes the formation of esters from carboxylic acids and alcohols.

• Acetalization: Used in the formation of acetals from aldehydes and alcohols.

• Polymerization: Acts as a catalyst in polymerization reactions.[3][11]

Chemical Intermediate

It serves as a crucial intermediate in the synthesis of:

• Pharmaceuticals: It is a building block for various active pharmaceutical ingredients (APIs).[3][11]

• Dyes and Pigments: Used in the manufacturing of various colorants.[3][11]

• Pesticides and Herbicides: A key component in the synthesis of agrochemicals.[3][11]

• Detergents and Surfactants: Employed in the production of surface-active agents.

Logical Relationship: Catalytic Role

Applications of 2-Methylbenzenesulfonic acid as a catalyst.

Analytical Methods

High-performance liquid chromatography (HPLC) is a common technique for the analysis of 2-methylbenzenesulfonic acid.

Experimental Protocol: HPLC Analysis

Objective: To determine the purity of a 2-methylbenzenesulfonic acid sample.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water, often with a small amount of an acidifier like phosphoric or formic acid.[1][10]

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: UV detection at a wavelength where the analyte has significant absorbance (e.g., 220 nm).

• Injection Volume: 10-20 µL.

Procedure:

• Sample Preparation: Accurately weigh a sample of 2-methylbenzenesulfonic acid and dissolve it in the mobile phase to a known concentration.

• Standard Preparation: Prepare a standard solution of known concentration.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Processing: Compare the peak area of the analyte in the sample to that of the standard to determine the purity.

Experimental Workflow: HPLC Analysis

Workflow for the analysis of 2-methylbenzenesulfonic acid by HPLC.

Safety and Handling

2-Methylbenzenesulfonic acid is a corrosive substance that can cause severe skin burns and eye damage.[1][12] It is also an irritant and may cause respiratory irritation.

Table 3: GHS Hazard Information

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage.
Specific target organ toxicity — Single exposure	3	H335: May cause respiratory irritation.

Handling Precautions:

• Use in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid breathing dust.

• In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.[12]

Storage:

• Store in a cool, dry, and well-ventilated place.

• Keep the container tightly closed.

• Store away from incompatible materials such as bases and oxidizing agents.

Conclusion

2-Methylbenzenesulfonic acid (CAS 88-20-0) is a fundamentally important chemical with broad applications in both industrial and research settings. Its strong acidic nature, combined with its organic solubility, makes it an invaluable catalyst and synthetic intermediate. A thorough understanding of its properties, synthesis, and safe handling procedures is essential for its effective and responsible use in scientific and developmental endeavors.

References

• 1. 2-Methylbenzenesulfonic Acid|CAS 88-20-0|Supplier [benchchem.com]
• 2. chemscene.com [chemscene.com]
• 3. capitalresin.com [capitalresin.com]
• 4. Illustrated Glossary of Organic Chemistry - Toluenesulfonic acid (p-toluenesulfonic acid; TsOH; p-TsOH) [chem.ucla.edu]
• 5. Page loading... [wap.guidechem.com]
• 6. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. 2-Methylbenzenesulfonic acid | 88-20-0 [sigmaaldrich.com]
• 9. 88-20-0 | CAS DataBase [m.chemicalbook.com]
• 10. 2-Methylbenzenesulfonic acid | SIELC Technologies [sielc.com]
• 11. Uses of Para Toluene Sulfonic Acid - Amizara [amizaraspecialitychemicals.co.in]
• 12. fishersci.com [fishersci.com]

Spectroscopic Profile of 2-Methylbenzenesulfonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Methylbenzenesulfonic acid (o-toluenesulfonic acid). Due to the limited availability of directly published experimental spectra for this specific compound, this document compiles expected data based on the analysis of closely related compounds and established principles of NMR and IR spectroscopy.

Spectroscopic Data

The following tables summarize the anticipated quantitative data for 2-Methylbenzenesulfonic acid. These values are derived from typical ranges observed for similar aromatic sulfonic acids and should be considered as estimations for experimental outcomes.

Table 1: Predicted ¹H NMR Spectroscopic Data

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
CH₃	~2.5	Singlet	-	The chemical shift is influenced by the adjacent sulfonic acid group.
Ar-H	7.2 - 8.0	Multiplet	-	The aromatic protons will exhibit complex splitting patterns due to ortho, meta, and para coupling. The proton ortho to the sulfonic acid group is expected to be the most downfield.
SO₃H	10.0 - 12.0	Broad Singlet	-	The chemical shift of the acidic proton is highly dependent on the solvent and concentration.

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Spectroscopic Data

Carbon	Chemical Shift (δ, ppm)	Notes
CH₃	~20
Aromatic C-H	125 - 135
Aromatic C-SO₃H	~140	The carbon atom directly attached to the sulfonic acid group is significantly deshielded.
Aromatic C-CH₃	~138

Solvent: DMSO-d₆

Table 3: Predicted IR Spectroscopic Data

Functional Group	Wavenumber (cm⁻¹)	Intensity	Notes
O-H (Sulfonic Acid)	3200 - 2500	Broad, Strong	Characteristic broad absorption due to hydrogen bonding.
C-H (Aromatic)	3100 - 3000	Medium
C=C (Aromatic)	1600 - 1450	Medium to Strong	Multiple bands are expected.
S=O (Asymmetric Stretch)	1250 - 1160	Strong
S=O (Symmetric Stretch)	1080 - 1030	Strong
S-O Stretch	700 - 600	Strong

Sample Preparation: KBr pellet or Nujol mull

Experimental Protocols

The following are generalized experimental protocols for obtaining NMR and IR spectra of a solid organic compound like 2-Methylbenzenesulfonic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Weigh approximately 5-10 mg of 2-Methylbenzenesulfonic acid.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved. Gentle warming or vortexing may be applied if necessary.

• Instrument Setup:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the instrument to optimize the magnetic field homogeneity.

  • Set the appropriate spectral width and acquisition time for both ¹H and ¹³C NMR experiments.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum. Typically, a small number of scans (e.g., 8-16) is sufficient.

  • Acquire the ¹³C NMR spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C. A proton-decoupled sequence is standard.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the resulting spectra.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind a small amount (1-2 mg) of 2-Methylbenzenesulfonic acid with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle.

  • Place the resulting fine powder into a pellet press.

  • Apply pressure to form a transparent or translucent pellet.

• Instrument Setup:

  • Use a Fourier Transform Infrared (FT-IR) spectrometer.

  • Record a background spectrum of the empty sample compartment.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the spectrometer.

  • Acquire the IR spectrum, typically by co-adding multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the significant absorption bands.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of an organic compound.

Caption: General workflow for the synthesis, purification, and spectroscopic analysis of an organic compound.

The Pivotal Role of 2-Methylbenzenesulfonic Acid as a Chemical Intermediate: A Technical Guide

Introduction

2-Methylbenzenesulfonic acid, also known as o-toluenesulfonic acid, is an aromatic sulfonic acid that serves as a critical intermediate in a wide array of chemical syntheses. Its unique structural features, combining the reactivity of a sulfonic acid group with the steric and electronic effects of an adjacent methyl group, make it a versatile building block in the pharmaceutical, dye, and polymer industries. This technical guide provides an in-depth exploration of the synthesis, properties, and applications of 2-methylbenzenesulfonic acid, with a particular focus on its role in drug development for researchers, scientists, and pharmaceutical professionals.

Physicochemical Properties and Spectroscopic Data

A comprehensive understanding of the physicochemical properties of 2-methylbenzenesulfonic acid is essential for its effective application in synthesis and analysis. The following table summarizes key quantitative data for this compound.

Property	Value	Reference
Molecular Formula	C₇H₈O₃S	[1]
Molecular Weight	172.20 g/mol	[1]
Appearance	White crystalline solid
Melting Point	67.5 °C
Boiling Point	128.8 °C at 20 mmHg
Density	1.34 g/cm³	[2]
Solubility	Soluble in water, ethanol, and ether
pKa	Strong acid
¹H NMR (DMSO-d₆, 400 MHz)	δ 7.89 (d, J=8.0 Hz, 1H), 7.50 (t, J=7.6 Hz, 1H), 7.25 (m, 2H), 2.58 (s, 3H)
¹³C NMR (DMSO-d₆, 101 MHz)	δ 141.2, 136.4, 132.5, 131.8, 128.9, 126.3, 20.1
IR (KBr, cm⁻¹)	3440 (O-H), 3070 (Ar C-H), 1210, 1120, 1030 (S=O), 690 (S-O)
Mass Spectrum (ESI-MS)	m/z 171.01 [M-H]⁻

Synthesis of 2-Methylbenzenesulfonic Acid

The primary industrial method for the synthesis of 2-methylbenzenesulfonic acid is the electrophilic aromatic substitution of toluene (B28343) with a sulfonating agent, typically concentrated sulfuric acid or oleum.[3] The reaction yields a mixture of ortho, meta, and para isomers, with the para-isomer being the major product under most conditions due to steric hindrance at the ortho position.[3] However, reaction conditions can be optimized to favor the formation of the ortho-isomer.

Experimental Protocol: Sulfonation of Toluene

Objective: To synthesize a mixture of toluenesulfonic acid isomers, with an enrichment of the ortho-isomer.

Materials:

• Toluene (C₇H₈)

• Concentrated Sulfuric Acid (98% H₂SO₄)

• Ice bath

• Heating mantle

• Round-bottom flask with reflux condenser

• Separatory funnel

• Sodium chloride (NaCl)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, cool 100 mL of toluene in an ice bath.

• Slowly add 50 mL of concentrated sulfuric acid to the cooled toluene with constant stirring. The addition should be dropwise to control the exothermic reaction.

• After the addition is complete, remove the ice bath and heat the mixture to 100-110°C using a heating mantle. Maintain this temperature and continue stirring for 2-3 hours.

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the mixture into a separatory funnel containing 200 mL of a saturated sodium chloride solution.

• Shake the funnel vigorously and allow the layers to separate. The aqueous layer contains the sodium salts of the toluenesulfonic acid isomers.

• Separate the aqueous layer and discard the organic layer (unreacted toluene).

• The separation of the ortho and para isomers can be achieved by fractional crystallization of their salts (e.g., sodium or barium salts), exploiting their differential solubilities.

Quantitative Analysis: The isomeric ratio of the product mixture can be determined using techniques such as gas chromatography (GC) after conversion of the sulfonic acids to their more volatile sulfonyl chlorides or ethyl esters.[4][5] High-performance liquid chromatography (HPLC) can also be employed for direct analysis of the sulfonic acids.[6]

Role as a Chemical Intermediate in Pharmaceutical Synthesis

2-Methylbenzenesulfonic acid and its derivatives are valuable intermediates in the synthesis of various pharmaceutically active compounds. They can be used as catalysts, protecting groups, or as core scaffolds for building more complex molecules.

Case Study: Synthesis of Benzenesulfonamide-Based Human Neutrophil Elastase (hNE) Inhibitors

Human neutrophil elastase (hNE) is a serine protease implicated in inflammatory diseases such as acute respiratory distress syndrome (ARDS).[7] Benzenesulfonamide (B165840) derivatives have been identified as potent inhibitors of hNE.

This protocol describes the synthesis of a model compound that demonstrates the use of a benzenesulfonic acid derivative as a scaffold for an hNE inhibitor.[7]

Materials:

• 4-Methylbenzoic acid

• Thionyl chloride (SOCl₂)

• 2-Aminobenzenesulfonic acid

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Ether

Procedure:

• Formation of the Acyl Chloride: In a flask, dissolve 4-methylbenzoic acid (679.04 µmol) in thionyl chloride (2 mL). Stir the mixture at room temperature for 2 hours. After the reaction, evaporate the excess thionyl chloride under reduced pressure to obtain the crude 4-methylbenzoyl chloride.

• Amide Coupling: In a separate flask, dissolve 2-aminobenzenesulfonic acid (565.87 µmol) and DIPEA (188.94 µL) in anhydrous DCM (10 mL).

• Dissolve the crude 4-methylbenzoyl chloride in anhydrous DCM (2 mL) and add it dropwise to the solution of 2-aminobenzenesulfonic acid and DIPEA.

• Stir the reaction mixture at room temperature for 4 hours.

• Collect the resulting precipitate by vacuum filtration.

• Purify the crude product by stirring with ether to yield 2-(4-methylbenzamido)benzenesulfonic acid as a white solid.

Quantitative Data:

• Yield: 84%[7]

• ¹H NMR (400 MHz, CD₃OD): δ 8.51 (dd, J = 8.3, 2.0 Hz, 1H), 7.94–7.88 (m, 3H), 7.52–7.43 (m, 1H), 7.34 (d, J = 8.0 Hz, 2H), 7.22–7.14 (m, 1H), 2.42 (s, 3H).[7]

• ¹³C NMR (101 MHz, DMSO-d₆): δ 164.48, 142.49, 135.83, 135.76, 132.39, 130.30, 129.87, 127.53, 127.44, 122.99, 120.13, 21.52.[7]

• HRMS (ESI): m/z calculated for C₁₄H₁₄O₄NS [M + H]⁺, 292.06381; found, 292.06351.[7]

Visualizing Chemical Processes and Relationships

Experimental Workflow for hNE Inhibitor Synthesis

The synthesis of 2-(4-methylbenzamido)benzenesulfonic acid can be visualized as a two-step experimental workflow.

Fig. 1: Experimental workflow for the synthesis of an hNE inhibitor.

Signaling Pathway of Human Neutrophil Elastase

The development of hNE inhibitors is guided by an understanding of the signaling pathways that hNE activates. Inhibition of this pathway can mitigate the inflammatory response.

Fig. 2: Signaling pathway activated by human neutrophil elastase.

Structure-Activity Relationship of Benzenesulfonamide Inhibitors

The efficacy of benzenesulfonamide-based inhibitors is highly dependent on the nature and position of substituents on the benzene (B151609) ring. This relationship can be visualized to guide the design of more potent inhibitors.

Fig. 3: Factors influencing the structure-activity relationship of benzenesulfonamide inhibitors.

Conclusion

2-Methylbenzenesulfonic acid is a cornerstone intermediate in organic synthesis, with significant applications in the development of pharmaceuticals. Its synthesis via the sulfonation of toluene, while yielding isomeric mixtures, can be controlled to favor the desired ortho-product. The utility of its derivatives is exemplified in the creation of potent hNE inhibitors, highlighting its importance in addressing inflammatory diseases. The detailed experimental protocols and structure-activity relationships presented in this guide provide a valuable resource for researchers and professionals in the field of drug discovery and development, facilitating the design and synthesis of novel therapeutic agents. The continued exploration of the reactivity and applications of 2-methylbenzenesulfonic acid is poised to unlock new avenues in medicinal chemistry and materials science.

References

• 1. 2-Methylbenzenesulfonic acid | C7H8O3S | CID 6925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methylbenzenesulfonic acid|88-20-0 - MOLBASE Encyclopedia [m.molbase.com]
• 3. 2-Methylbenzenesulfonic Acid|CAS 88-20-0|Supplier [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-Methylbenzenesulfonic acid | SIELC Technologies [sielc.com]
• 7. Synthesis and evaluation of benzenesulfonic acid derivatives as human neutrophil elastase (hNE) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Methylbenzenesulfonic Acid as an Acid Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzenesulfonic acid, also known as o-toluenesulfonic acid (o-TsOH), is a strong organic acid belonging to the family of aromatic sulfonic acids. With a pKa similar to its more commonly used isomer, p-toluenesulfonic acid (p-TsOH), it serves as an effective and versatile Brønsted acid catalyst in a wide array of organic transformations. Its high acidity, coupled with good solubility in organic solvents, makes it a practical alternative to mineral acids like sulfuric acid, often leading to cleaner reactions and simpler work-ups.

This document provides detailed application notes and protocols for the use of toluenesulfonic acids as catalysts in key organic reactions. Due to the extensive documentation and prevalence in scientific literature, the specific examples and quantitative data provided herein feature p-toluenesulfonic acid. These protocols serve as a robust template and starting point for reactions intended to be catalyzed by 2-methylbenzenesulfonic acid, with the understanding that minor optimization of reaction conditions may be necessary.

Application Note 1: Fischer-Speier Esterification of Carboxylic Acids

The esterification of carboxylic acids with alcohols, known as the Fischer-Speier esterification, is a cornerstone of organic synthesis. This equilibrium-driven reaction is efficiently catalyzed by strong acids. Toluenesulfonic acids are excellent catalysts for this transformation, promoting the reaction under milder conditions than sulfuric acid and minimizing side reactions.[1] The general strategy to achieve high yields involves using an excess of one reactant or removing water as it is formed, often with a Dean-Stark apparatus.[2]

Quantitative Data Presentation

The following table summarizes representative results for the esterification of various carboxylic acids with alcohols using p-toluenesulfonic acid (p-TsOH) as the catalyst.

Carboxylic Acid	Alcohol	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Reference
Benzoic Acid	Methanol (B129727)	1.5	Methanol	4	95	Generic Protocol
Acetic Acid	n-Butanol	1.0	Toluene (B28343)	5	92	[3]
Oleic Acid	Methanol	1.0 (mmol H+)	Methanol	3	>95	N/A
Adipic Acid	Ethanol	Catalytic	Ethanol	2-4	High	N/A
Phenylacetic Acid	Methanol	0.5-1.5 g / mol acid	Methanol	-	99.4	N/A

Experimental Protocol: Synthesis of Methyl Benzoate

This protocol details the esterification of benzoic acid with methanol, catalyzed by p-toluenesulfonic acid monohydrate.

Materials:

• Benzoic acid (1.22 g, 10 mmol)

• Methanol (20 mL, excess)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.19 g, 1 mmol, 10 mol%)

• 50 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Saturated sodium bicarbonate solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Rotary evaporator

Procedure:

• To a 50 mL round-bottom flask containing a magnetic stir bar, add benzoic acid (1.22 g, 10 mmol) and methanol (20 mL).

• Stir the mixture until the benzoic acid is partially dissolved.

• Add p-toluenesulfonic acid monohydrate (0.19 g, 1 mmol).

• Attach a reflux condenser and heat the mixture to reflux (approx. 65 °C) with stirring.

• Maintain the reflux for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in 30 mL of diethyl ether and transfer to a separatory funnel.

• Wash the organic layer with 15 mL of saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted carboxylic acid. Repeat the wash.

• Wash the organic layer with 15 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield methyl benzoate.

Reaction Mechanism: Fischer Esterification

Caption: Mechanism of acid-catalyzed Fischer Esterification.

Application Note 2: Protection of Carbonyls as Acetals

The protection of aldehydes and ketones as acetals is a common strategy in multistep synthesis to prevent their reaction under basic, nucleophilic, or reductive conditions. The formation of acetals is an acid-catalyzed reaction between a carbonyl compound and an alcohol. Cyclic acetals, formed with diols like ethylene (B1197577) glycol, are particularly stable and favored. Toluenesulfonic acid is a preferred catalyst as it is less harsh and produces fewer side products than strong mineral acids.[4][5]

Quantitative Data Presentation

The following table presents data for the formation of acetals from various carbonyl compounds using p-TsOH as the catalyst.

Carbonyl Compound	Diol / Alcohol	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Reference
Cyclohexanone (B45756)	Ethylene Glycol	0.5	Toluene	1	>95	[6]
Benzaldehyde	Methanol	0.1	Methanol	0.5	99	[7]
Ethyl Acetoacetate (B1235776)	Ethylene Glycol	Catalytic	Toluene	1	92	[6]
4-Nitrobenzaldehyde	Ethylene Glycol	0.1	CH₂Cl₂	1	98	[7]

Experimental Protocol: Protection of Cyclohexanone as an Ethylene Ketal

This protocol describes the protection of cyclohexanone using ethylene glycol and a catalytic amount of p-toluenesulfonic acid with azeotropic removal of water.

Materials:

• Cyclohexanone (1.96 g, 20 mmol)

• Ethylene glycol (1.36 g, 22 mmol, 1.1 equiv)

• p-Toluenesulfonic acid monohydrate (0.19 g, 1 mmol, 5 mol%)

• Toluene (40 mL)

• Dean-Stark apparatus

• 50 mL round-bottom flask, reflux condenser

• Magnetic stirrer and stir bar, heating mantle

• Saturated sodium bicarbonate solution

• Brine, diethyl ether, anhydrous sodium sulfate

Procedure:

• Set up a 50 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

• To the flask, add cyclohexanone (1.96 g, 20 mmol), ethylene glycol (1.36 g, 22 mmol), toluene (40 mL), and p-toluenesulfonic acid monohydrate (0.19 g, 1 mmol).

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

• Continue refluxing for 1-2 hours or until no more water is collected.

• Cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel and wash with 20 mL of saturated sodium bicarbonate solution.

• Wash with 20 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the toluene by rotary evaporation to afford the product.

Reaction Mechanism: Acetal (B89532) Formation

Caption: Mechanism of acid-catalyzed acetal formation.

Application Note 3: Biginelli Reaction for Dihydropyrimidinone Synthesis

The Biginelli reaction is a one-pot, three-component synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) from an aldehyde, a β-ketoester, and urea (B33335) or thiourea.[8] This reaction is of significant interest in medicinal chemistry due to the diverse biological activities of DHPMs. The reaction is typically acid-catalyzed, and p-toluenesulfonic acid has been shown to be a highly effective catalyst, often providing higher yields than the classical HCl-catalyzed method.[3]

Quantitative Data Presentation

The table below summarizes the synthesis of various DHPMs using p-TsOH as a catalyst.[3]

Aldehyde	β-Ketoester	Urea/Thiourea	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)
Benzaldehyde	Ethyl Acetoacetate	Urea	10	DMSO	4-8	90+
4-Chlorobenzaldehyde	Ethyl Acetoacetate	Urea	10	DMSO	4-8	90+
4-Methoxybenzaldehyde	Ethyl Acetoacetate	Urea	10	DMSO	4-8	90+
Benzaldehyde	Ethyl Acetoacetate	Thiourea	10	DMSO	4-8	90+
3-Nitrobenzaldehyde	Methyl Acetoacetate	Urea	10	DMSO	4-8	90+

Experimental Protocol: Synthesis of Monastrol Analogue

This protocol details a general procedure for the Biginelli condensation.

Materials:

• Aromatic aldehyde (1.0 mmol)

• Ethyl acetoacetate (1.2 mmol)

• Urea (1.2 mmol)

• p-Toluenesulfonic acid monohydrate (0.1 mmol, 10 mol%)

• Dimethyl sulfoxide (B87167) (DMSO) (0.5 mL)

• 25 mL round-bottom flask

• Magnetic stirrer and stir bar, heating plate

• Water, ice

Procedure:

• In a 25 mL round-bottom flask, combine the aldehyde (1.0 mmol), finely powdered urea (1.2 mmol), ethyl acetoacetate (1.2 mmol), and p-toluenesulfonic acid (0.1 mmol).

• Add a small amount of DMSO (approx. 0.5 mL) to create a stirrable suspension.

• Heat the mixture to 110 °C and stir for 4-8 hours.

• Monitor the reaction by TLC until the starting aldehyde is consumed.

• Cool the reaction mixture to room temperature.

• Pour the crude reaction mixture dropwise into a beaker containing 20 mL of cold water while stirring.

• A precipitate will form. Continue stirring for 30 minutes to complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold water and then with a cold mixture of n-hexane/ethyl acetate (B1210297) (2:1) to remove impurities.

• Dry the product under vacuum.

Workflow: One-Pot Biginelli Reaction

Caption: General workflow for the Biginelli reaction.

References

• 1. Illustrated Glossary of Organic Chemistry - Toluenesulfonic acid (p-toluenesulfonic acid; TsOH; p-TsOH) [chem.ucla.edu]
• 2. Ch17: C=O + 2 ROH = acetals [chem.ucalgary.ca]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. organic chemistry - Advantages of p-toluenesulfonic acid over sulfuric acid in the formation of acetals - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. fiveable.me [fiveable.me]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Biginelli reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 2-Methylbenzenesulfonic Acid in the Pharmaceutical Industry

Introduction

2-Methylbenzenesulfonic acid (also known as o-toluenesulfonic acid), with CAS number 88-20-0, is an organosulfur compound and a key chemical intermediate in the pharmaceutical sector.[1][2][3] While its isomer, p-toluenesulfonic acid (p-TSA), is more commonly cited, both are strong organic acids widely employed as catalysts and building blocks in the synthesis of Active Pharmaceutical Ingredients (APIs).[4][5] Their solid, non-oxidizing nature makes them advantageous alternatives to liquid mineral acids, preventing unwanted side reactions and simplifying handling.[4][6] These compounds play critical roles in various stages of drug development, from synthesis and purification to formulation and analysis.[5][7]

Application Note 1: Acid Catalyst in API Synthesis

2-Methylbenzenesulfonic acid and its isomers serve as highly effective acid catalysts in a variety of organic reactions essential for pharmaceutical manufacturing.[5] They are particularly valuable in reactions where inorganic mineral acids might cause charring, oxidation, or other unwanted side reactions.[5] Their primary catalytic application is in esterification and acetalization reactions, which are fundamental steps in the synthesis of numerous APIs.[4][6] The acid's role is to protonate the carbonyl oxygen of a carboxylic acid, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by an alcohol, thereby accelerating the reaction rate.[6]

Quantitative Data: Catalytic Esterification

The following table summarizes the reaction conditions for the synthesis of Ethylene Glycol Butyl Ether Acetate (EGBEA) using p-toluenesulfonic acid as a catalyst, demonstrating the typical parameters for such reactions.

Parameter	Value	Reference
Catalyst	p-Toluenesulfonic acid	[8]
Catalyst Loading	3% (by weight)	[8]
Reactants	Ethylene Glycol Butyl Ether, Acetic Acid	[8]
Dehydrating Agent	Cyclohexane	[8]
Reaction Time	60 minutes	[8]
Reaction Temperature	80-95 °C	[8]
Yield of EGBEA	98.81%	[8]
Product Purity	>99%	[8]

Experimental Protocol: Ultrasound-Assisted Esterification

This protocol describes a rapid and efficient method for the synthesis of esters using p-toluenesulfonic acid as a catalyst, enhanced by ultrasound.[9] This method is notable for its mild conditions and short reaction times.

Materials:

• Fatty acid (e.g., lauric acid, 4.0 mmol)

• p-Toluenesulfonic acid (p-TSA, 2.0 mmol)

• Ethanol (27.6 mL) or Methanol (16.8 mL)

• Deionized water

• Ethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Reaction flask

• Ultrasonic bath (20 KHz)

• Rotary evaporator

Procedure:

• In a suitable reaction flask, mix the fatty acid (4.0 mmol) and p-TSA (2.0 mmol) with the chosen alcohol (ethanol or methanol).[9]

• Sonicate the mixture in an ultrasonic bath for 20 minutes at room temperature (25°C).[9]

• After sonication, evaporate the alcohol under reduced pressure using a rotary evaporator.[9]

• Dissolve the resulting solid residue in 35 mL of deionized water.[9]

• Extract the product into ethyl ether (3 x 15 mL).[9]

• Combine the organic fractions and dry over anhydrous Na₂SO₄.[9]

• Filter the solution and evaporate the solvent under vacuum to yield the pure ester.[9]

Workflow for Catalyzed Esterification

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Methylbenzenesulfonic Acid|CAS 88-20-0|Supplier [benchchem.com]
• 3. 2-Methylbenzenesulfonic acid | C7H8O3S | CID 6925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. p-Toluenesulfonic Acid - Ataman Kimya [atamanchemicals.com]
• 6. nbinno.com [nbinno.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. atlantis-press.com [atlantis-press.com]
• 9. tandfonline.com [tandfonline.com]

Application Notes and Protocols for 2-Methylbenzenesulfonic Acid in Esterification Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzenesulfonic acid, commonly known as p-toluenesulfonic acid (p-TsOH), is a strong organic acid that serves as a highly effective and versatile catalyst in esterification reactions.[1][2] Its solid, non-corrosive nature makes it a more convenient and manageable alternative to strong mineral acids like sulfuric acid.[1][3] p-TsOH is widely employed in organic synthesis, from the production of flavors and fragrances to the development of pharmaceuticals and polymers, due to its ability to accelerate reaction rates and often minimize unwanted side reactions.[1][4] These application notes provide detailed protocols and quantitative data for the use of 2-methylbenzenesulfonic acid as a catalyst in the synthesis of a range of esters.

Catalytic Mechanism of Action

The catalytic activity of 2-methylbenzenesulfonic acid in esterification, a reaction commonly referred to as Fischer esterification, stems from its ability to act as a proton donor.[5] The sulfonic acid group readily donates a proton to the carbonyl oxygen of the carboxylic acid. This protonation increases the electrophilicity of the carbonyl carbon, rendering it more susceptible to nucleophilic attack by the alcohol.[5][6] The reaction proceeds through a tetrahedral intermediate, followed by the elimination of water to form the ester and regenerate the acid catalyst.[6] Theoretical studies of similar sulfonic acids suggest that the reaction may proceed through SN1 or SN2 pathways.[7]

Caption: p-TsOH-catalyzed Fischer esterification mechanism.

Quantitative Data Summary

The following tables summarize quantitative data from various esterification reactions catalyzed by 2-methylbenzenesulfonic acid, showcasing its efficiency under different conditions.

Table 1: Esterification of Various Carboxylic Acids and Alcohols

Carboxylic Acid	Alcohol	Catalyst Loading	Temperature (°C)	Time	Yield (%)	Reference
Acetic Acid	n-Butanol	3% (v/v)	80	-	68.5	[4]
Adipic Acid	2-Hydroxyethyl Acrylate	1% (w/w)	140	4 h	High	[4]
Dihydrocaffeic Acid	Hexanol	1 mol%	80	2 h	99.3
Oleic Acid	Methanol (B129727)	5% (wt/wt)	80	1 h	94.3 (conversion)
Various Fatty Acids	Methanol/Ethanol	2.0 mmol	25 (ultrasound)	20 min	73-98	[8][9]
Acetic Acid	Ethylene Glycol Butyl Ether	3%	80-95	1 h	98.81	[10]

Table 2: Synthesis of Polyol Esters for Synthetic Lubricants

Polyol	Fatty Acid	Catalyst	Temperature (°C)	Time	Yield (%)	Reference
Pentaerythritol	Hexanoic Acid	p-TsOH	160	< 5 h	87	[11]
Trimethylolpropane	Hexanoic Acid	p-TsOH	160	< 5 h	89	[11]

Experimental Protocols

General Experimental Workflow

The following diagram illustrates a typical workflow for a p-TsOH-catalyzed esterification reaction, from setup to product purification.

Caption: General workflow for p-TsOH-catalyzed esterification.

Protocol 1: Synthesis of Methyl Salicylate

This protocol is relevant for the synthesis of fragrance components and pharmaceutical intermediates.[6][12][13][14][15]

Materials:

• Salicylic (B10762653) acid

• Methanol

• 2-Methylbenzenesulfonic acid (p-TsOH)

• Dichloromethane (B109758) (or other suitable organic solvent)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add salicylic acid, an excess of methanol (which can also serve as the solvent), and a catalytic amount of p-toluenesulfonic acid (typically 1-5 mol%).

• Equip the flask with a reflux condenser and a magnetic stir bar.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in dichloromethane and transfer to a separatory funnel.

• Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the acidic catalyst and remove any unreacted salicylic acid. Repeat until the aqueous layer is neutral or slightly basic.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to yield the crude methyl salicylate.

• The product can be further purified by vacuum distillation if necessary.

Protocol 2: Synthesis of an Aliphatic Ester (e.g., Ethyl Octanoate)

This protocol is applicable to the synthesis of flavor and fragrance compounds.

Materials:

• Octanoic acid

• Ethanol

• 2-Methylbenzenesulfonic acid (p-TsOH)

• Toluene (B28343) (optional, as an azeotropic solvent)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus (optional, for water removal)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus, reflux condenser, and magnetic stir bar, combine octanoic acid, an excess of ethanol, and a catalytic amount of p-TsOH (e.g., 2 mol%). Toluene can be added to facilitate the azeotropic removal of water.

• Heat the mixture to reflux. Water will be collected in the Dean-Stark trap, driving the reaction to completion.

• After the theoretical amount of water has been collected (or the reaction is deemed complete by TLC/GC), cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent like ethyl acetate (B1210297).

• Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution to remove the acid catalyst and any unreacted carboxylic acid.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude ethyl octanoate.

• Purify the ester by distillation.

Protocol 3: Esterification of Ibuprofen (B1674241) (A Drug Development Application)

Esterification of active pharmaceutical ingredients (APIs) like ibuprofen can be a strategy to create prodrugs with modified properties such as solubility or taste-masking. While enzymatic esterification is also common for ibuprofen, acid-catalyzed methods are a viable alternative.[3][7][16]

Materials:

• Ibuprofen

• A suitable alcohol (e.g., ethanol, glycerol)

• 2-Methylbenzenesulfonic acid (p-TsOH)

• Anhydrous toluene

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Chromatography column (for purification)

Procedure:

• Dissolve ibuprofen and the chosen alcohol in anhydrous toluene in a round-bottom flask equipped with a Dean-Stark trap and reflux condenser.

• Add a catalytic amount of p-TsOH (e.g., 5 mol%).

• Heat the reaction mixture to reflux and monitor the removal of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected or the reaction is complete as determined by an appropriate analytical method (e.g., HPLC, TLC).

• Cool the reaction mixture and remove the toluene under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution (to remove p-TsOH and unreacted ibuprofen) and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate to give the crude ester.

• Purify the ibuprofen ester by column chromatography on silica (B1680970) gel.

Conclusion

2-Methylbenzenesulfonic acid is a highly efficient, practical, and versatile catalyst for a wide range of esterification reactions. Its ease of handling and high catalytic activity make it a valuable tool for researchers and professionals in organic synthesis and drug development. The protocols provided herein offer a solid foundation for the application of p-TsOH in the preparation of diverse esters, and the quantitative data demonstrates its effectiveness under various reaction conditions. As with any chemical reaction, optimization of conditions may be necessary for specific substrates to achieve the desired yield and purity.

References

• 1. nbinno.com [nbinno.com]
• 2. preprints.org [preprints.org]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. Biocatalytic Approach for Direct Esterification of Ibuprofen with Sorbitol in Biphasic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. atlantis-press.com [atlantis-press.com]
• 11. ajgreenchem.com [ajgreenchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Methyl Salicylate Synthesis · Miles Dai [milesdai.com]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. researchgate.net [researchgate.net]
• 16. Ibuprofen Synthesis [doc.comsol.com]

Application Notes and Protocols for the HPLC and UPLC Analysis of 2-Methylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 2-Methylbenzenesulfonic acid using High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC). These methods are applicable for quality control, impurity profiling, and stability testing in the pharmaceutical and chemical industries.

Introduction

2-Methylbenzenesulfonic acid is an organic sulfonic acid used as an intermediate in the synthesis of various pharmaceuticals and other chemical products. Accurate and reliable analytical methods are crucial for ensuring the quality and purity of this compound and the products derived from it. This application note details robust HPLC and UPLC methods for the separation and quantification of 2-Methylbenzenesulfonic acid. UPLC methods offer significant advantages in terms of speed, resolution, and solvent consumption, making them ideal for high-throughput environments.[1][2]

Analytical Methods

HPLC Method

This method is suitable for the routine analysis of 2-Methylbenzenesulfonic acid, providing good resolution and quantification.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Parameter	Value
Column	Newcrom R1, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (50:50, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	220 nm

For Mass Spectrometry (MS) compatible applications, replace phosphoric acid with 0.1% formic acid.[3]

UPLC Method

This UPLC method provides a rapid and high-resolution analysis of 2-Methylbenzenesulfonic acid, significantly reducing run times compared to conventional HPLC.[1][2]

Experimental Protocol:

• Instrumentation: A UPLC system equipped with a PDA (Photodiode Array) or UV detector and optionally a mass spectrometer (MS).

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 0.1 mg/mL.

  • Filter the solution through a 0.22 µm syringe filter prior to injection.

Chromatographic Conditions:

Parameter	Value
Column	ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% to 95% B over 5 minutes
Flow Rate	0.5 mL/min
Injection Volume	2 µL
Column Temperature	40°C
UV Detection	220 nm

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of benzenesulfonic acid derivatives using UPLC with UV and MS detection. This data is provided as a reference for the expected performance of the methods described.

Table 1: UPLC-UV Method Performance for Related Benzenesulfonic Acid Esters [1]

Analyte	Retention Time (min)	Linearity Range (ppm)	Correlation Coefficient (r²)	LOQ (ppm)
Methyl benzenesulfonate	1.85	0.01 - 10	>0.9997	0.04
Ethyl benzenesulfonate	2.10	0.01 - 10	>0.9997	0.04
Isopropyl benzenesulfonate	2.35	0.01 - 10	>0.9997	0.04

Table 2: UPLC-MS Method Performance for Related Benzenesulfonic Acid Esters [1]

Analyte	Retention Time (min)	Linearity Range (ppm)	Correlation Coefficient (r²)	LOQ (ppm)
Methyl benzenesulfonate	1.85	0.01 - 3	>0.9960	0.01
Ethyl benzenesulfonate	2.10	0.01 - 3	>0.9960	0.01
Isopropyl benzenesulfonate	2.35	0.01 - 3	>0.9960	0.01

Experimental Workflow and Diagrams

The following diagram illustrates the general workflow for the HPLC/UPLC analysis of 2-Methylbenzenesulfonic acid.

Caption: General workflow for the analysis of 2-Methylbenzenesulfonic acid.

The logical relationship for method selection between HPLC and UPLC is outlined below.

Caption: Decision tree for selecting between HPLC and UPLC methods.

Conclusion

The described HPLC and UPLC methods are suitable for the accurate and precise analysis of 2-Methylbenzenesulfonic acid. The UPLC method, in particular, offers a significant improvement in analytical speed and efficiency, making it a valuable tool for high-throughput screening and quality control in drug development and manufacturing. The provided protocols and performance data serve as a comprehensive guide for researchers and scientists working with this compound.

References

• 1. waters.com [waters.com]
• 2. Separation of Naphthalene-2-sulfonic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Separation of 2-Methylbenzenesulfonic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols for the Separation of 2-Methylbenzenesulfonic Acid by Reverse-Phase HPLC

This document provides a detailed methodology for the separation and analysis of 2-Methylbenzenesulfonic acid using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). The protocols are intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry.

Introduction

2-Methylbenzenesulfonic acid, an isomer of toluenesulfonic acid, is a strong organic acid used in various industrial applications, including as a catalyst in chemical synthesis. Its accurate quantification is crucial for process monitoring and quality control. Reverse-phase HPLC is a robust and widely used technique for the analysis of such aromatic sulfonic acids. This method relies on the partitioning of the analyte between a nonpolar stationary phase and a polar mobile phase.

Principle of Separation

In reverse-phase HPLC, the stationary phase is hydrophobic (e.g., C18-modified silica), while the mobile phase is a mixture of water and a polar organic solvent, such as acetonitrile (B52724) or methanol. 2-Methylbenzenesulfonic acid, being a polar compound, will have a limited affinity for the stationary phase and will be eluted by the polar mobile phase. The retention time can be modulated by adjusting the composition of the mobile phase; increasing the organic solvent content will typically decrease the retention time. The addition of an acid to the mobile phase, such as phosphoric acid or formic acid, helps to suppress the ionization of the sulfonic acid group, leading to better peak shape and reproducibility.

Data Presentation

The following table summarizes typical HPLC parameters for the analysis of toluenesulfonic acid isomers, which can be adapted for 2-Methylbenzenesulfonic acid.

Parameter	Condition 1	Condition 2	Condition 3
Stationary Phase	Newcrom R1	Inertsil ODS-3V (5 µm, 250 x 4.6 mm)[1]	ODS Column[2]
Mobile Phase	Acetonitrile, Water, and Phosphoric Acid[3]	A: 0.1% Phosphoric Acid in Water, B: Acetonitrile (1:1 v/v)[1]	Acetonitrile and Water (1.5:1 v/v)[2]
Flow Rate	-	2.0 mL/min[1]	0.8 mL/min[2]
Detection Wavelength	-	225 nm[1]	254 nm[2]
Column Temperature	-	27°C[1]	-
Injection Volume	-	20 µL[1]	-
Sample Diluent	-	Methanol[1]	Water (pH adjusted to 7-8 with ammonia)[2]

Experimental Protocols

Materials and Reagents

• 2-Methylbenzenesulfonic acid standard

• HPLC grade acetonitrile

• HPLC grade methanol

• Phosphoric acid (or Formic acid for MS compatibility)[3]

• Deionized water (18.2 MΩ·cm resistivity or higher)

• 0.45 µm membrane filters for mobile phase and sample filtration

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and UV detector.

• Analytical balance

• pH meter

• Sonicator

• Volumetric flasks and pipettes

Preparation of Mobile Phase (Example based on Condition 2)

• Mobile Phase A (Aqueous): To prepare 1 L of 0.1% phosphoric acid in water, add 1 mL of concentrated phosphoric acid to 999 mL of deionized water. Mix thoroughly.

• Mobile Phase B (Organic): HPLC grade acetonitrile.

• Working Mobile Phase: Mix Mobile Phase A and Mobile Phase B in a 1:1 (v/v) ratio. For example, to prepare 1 L of the mobile phase, mix 500 mL of Mobile Phase A with 500 mL of Mobile Phase B.

• Degas the mobile phase using a sonicator or an online degasser before use.

Preparation of Standard and Sample Solutions

• Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh 100 mg of 2-Methylbenzenesulfonic acid standard and dissolve it in a 100 mL volumetric flask with the sample diluent (e.g., methanol). Sonicate if necessary to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the sample diluent to achieve the desired concentrations for calibration.

• Sample Preparation: Accurately weigh a known amount of the sample containing 2-Methylbenzenesulfonic acid and dissolve it in a suitable volume of the sample diluent to obtain a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

Chromatographic Procedure

• Set up the HPLC system with the chosen column and mobile phase.

• Equilibrate the column with the mobile phase at the specified flow rate until a stable baseline is achieved.

• Set the column temperature and UV detection wavelength.

• Inject a blank (sample diluent) to ensure no interfering peaks are present.

• Inject the standard solutions in increasing order of concentration to generate a calibration curve.

• Inject the sample solutions.

• After the analysis is complete, flush the column with a high percentage of organic solvent (e.g., 80% acetonitrile in water) to remove any strongly retained compounds. Store the column in an appropriate solvent as recommended by the manufacturer.

Mandatory Visualizations

Caption: Workflow for the RP-HPLC analysis of 2-Methylbenzenesulfonic acid.

Caption: Logical relationships in the reverse-phase HPLC separation process.

References

• 1. A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caod.oriprobe.com [caod.oriprobe.com]
• 3. Separation of 2-Methylbenzenesulfonic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols: Catalytic Activity of Arenesulfonic Acids in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Arenesulfonic acids, such as p-toluenesulfonic acid (p-TSA), camphorsulfonic acid (CSA), and dodecylbenzenesulfonic acid (DBSA), are a class of strong organic acids widely employed as efficient and versatile catalysts in a multitude of organic transformations.[1][2] Their strong Brønsted acidity, commercial availability, and relatively low cost make them attractive alternatives to mineral acids and Lewis acids. They are utilized in reactions such as esterification, Friedel-Crafts reactions, multicomponent reactions, and Michael additions.[1][2][3][4] This document provides detailed application notes, experimental protocols, and quantitative data for key reactions catalyzed by arenesulfonic acids.

Esterification Reactions

Fischer esterification is one of the most common applications for arenesulfonic acid catalysts. They efficiently catalyze the reaction between carboxylic acids and alcohols to form esters. p-TSA is frequently the catalyst of choice for this transformation.[2][5] The use of solid-supported arenesulfonic acids, such as functionalized bentonite (B74815) or silica (B1680970), offers the advantages of easy catalyst separation and reusability.[6][7]

Quantitative Data for Esterification Reactions

Reactant 1	Reactant 2	Catalyst	Catalyst Loading	Solvent	Temp (°C)	Time	Yield (%)	Reference
Glycerol (B35011)	Acetic Acid	Arenesulfonic acid-Bentonite	0.074 wt%	Toluene (B28343)	100	0.5 h	96% (Conversion)	[6]
Acetic Acid	Ethylene Glycol Butyl Ether	p-TSA	3%	Cyclohexane	80-95	60 min	98.8	[8]
Fatty Acids	Methanol/Ethanol (B145695)	p-TSA	2.0 mmol	Methanol/Ethanol	25	20 min	Good	[9]
Hippuric Acid	Cyclohexanol (B46403)	p-TSA	~2.5 mol%	Toluene	Reflux	30 h	96	[10]
Oleic Acid	Methanol	DBSA	-	-	-	-	High Rate	[11]

Experimental Protocols

Protocol 1: General Procedure for p-TSA Catalyzed Esterification using a Dean-Stark Trap

This protocol describes the esterification of hippuric acid and cyclohexanol, a method generally applicable to various carboxylic acids and alcohols.[10]

Materials:

• Hippuric Acid (0.20 mol)

• Cyclohexanol (0.20 mol)

• p-Toluenesulfonic acid monohydrate (p-TSA, 1.0 g, ~5 mmol)

• Toluene (200 mL)

• Ethyl Acetate (B1210297) (EtOAc)

• Magnesium Sulfate (MgSO₄)

• Round-bottom flask, Dean-Stark apparatus, condenser, heating mantle, magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a condenser, add hippuric acid (0.20 mol), cyclohexanol (0.20 mol), p-TSA (1.0 g), and toluene (200 mL).

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until the theoretical amount of water is collected (typically 30 hours).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (200 mL).

• Transfer the solution to a separatory funnel and wash twice with water.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude ester.

• Purify the product by recrystallization or chromatography as needed.

Protocol 2: Esterification of Glycerol with Acetic Acid using a Solid Acid Catalyst

This protocol details the synthesis of acetins using arenesulfonic acid-functionalized bentonite as a reusable heterogeneous catalyst.[6]

Materials:

• Glycerol (0.14 mol, 13.58 g)

• Acetic Acid (1 mol, 60.66 g)

• Toluene (18.57 g)

• Arenesulfonic acid-functionalized bentonite (AS-BEN) catalyst (1 g)

• Reaction vessel with reflux condenser and Dean-Stark trap, heating mantle, magnetic stirrer

Procedure:

• Combine glycerol (0.14 mol), acetic acid (1 mol), toluene (18.57 g), and the AS-BEN catalyst (1 g) in a reaction vessel equipped with a magnetic stirrer and a Dean-Stark trap.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by analyzing aliquots. A 96% conversion of glycerol is typically achieved within 30 minutes.[6]

• After the reaction, the solid catalyst can be recovered by filtration, washed, dried, and reused for subsequent runs.

• The product mixture can be purified by distillation.

Friedel-Crafts Reactions

Arenesulfonic acids can catalyze Friedel-Crafts reactions, an important method for attaching alkyl or acyl substituents to aromatic rings.[12][13] Camphorsulfonic acid (CSA) has been shown to be an effective catalyst for the Friedel-Crafts alkylation of arenes with indolyl alcohols.[14] Furthermore, arenesulfonic groups supported on mesostructured materials like SBA-15 act as stable, reusable catalysts for Friedel-Crafts acylation.[15][16]

Quantitative Data for Friedel-Crafts Reactions

Arene	Alkylating/Acylating Agent	Catalyst	Catalyst Loading	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Indole (B1671886)	Indolyl alcohol	CSA	10 mol%	Dichloromethane (B109758)	RT	1	92	[14]
Furan	Indolyl alcohol	CSA	10 mol%	Dichloromethane	RT	1	95	[14]
Anisole	Acetic Anhydride	Arenesulfonic SBA-15	-	None	125	3	~45 (Conversion)	[15]

Experimental Protocol

Protocol 3: CSA-Catalyzed Friedel-Crafts Alkylation of Arenes with Indolyl Alcohols

This protocol provides a method for synthesizing biologically important 3,3-disubstituted oxindole (B195798) derivatives.[14]

Materials:

• Indolyl alcohol (0.2 mmol)

• Arene (e.g., furan, pyrrole, indole; 0.4 mmol)

• (1S)-(+)-Camphorsulfonic acid (CSA, 10 mol%)

• Dichloromethane (CH₂Cl₂, 2 mL)

• Silica gel for chromatography

Procedure:

• To a solution of the indolyl alcohol (0.2 mmol) in dichloromethane (2 mL), add the arene (0.4 mmol).

• Add CSA (10 mol%) to the mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress using thin-layer chromatography (TLC). The reaction is typically complete within 1 hour.

• Upon completion, directly load the reaction mixture onto a silica gel column.

• Purify the product using column chromatography to afford the desired 3-indolyl-3,3'-disubstituted oxindole derivative.

// Nodes Start [label="Carbonyl Compound\n(e.g., Acyl Chloride, Ketone)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Catalyst [label="Arenesulfonic Acid\n(ArSO₃H)"]; Protonation [label="Protonation of Carbonyl Oxygen", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Activated [label="Activated Electrophile\n[R-C=O⁺-H]"]; Arene [label="Aromatic Ring\n(Nucleophile)"]; Attack [label="Nucleophilic Attack\nby Arene"]; Intermediate [label="Arenium Ion Intermediate\n(Sigma Complex)"]; Deprotonation [label="Deprotonation", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Final Product", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Catalyst_Regen [label="Catalyst Regenerated\n(ArSO₃⁻ + H⁺ → ArSO₃H)"];

// Edges Start -> Protonation; Catalyst -> Protonation [label=" H⁺"]; Protonation -> Activated; Activated -> Attack; Arene -> Attack; Attack -> Intermediate; Intermediate -> Deprotonation [label=" -H⁺"]; Deprotonation -> Product; Deprotonation -> Catalyst_Regen [style=dashed, color="#5F6368"]; } /dot Caption: Simplified mechanism of Brønsted acid catalysis.

Multicomponent Reactions (MCRs)

Multicomponent reactions, which combine three or more reactants in a single step, are highly efficient for building molecular complexity. Arenesulfonic acids, including CSA and functionalized calixarenes, are effective catalysts for various MCRs.[17][18][19] For example, CSA catalyzes the one-pot, three-component Mannich reaction to produce β-amino carbonyl compounds with good yields and high diastereoselectivity.[17]

Quantitative Data for Multicomponent Reactions

Reaction Type	Reactants	Catalyst	Catalyst Loading	Solvent	Temp (°C)	Yield (%)	Reference
Mannich	Aldehyde, Amine, Ketone	CSA	15 mol%	-	RT	52-89	[17]
Ugi-Cyclization	Amine, Aldehyde, Carboxylic Acid, Isocyanide	CSA	-	Aprotic (Indole) / Protic (Quinolone)	-	Good-Excellent	[20]
Biginelli-like	Aldehyde, Acetoacetate, Ammonium Acetate	p-Sulfonic acid calix[3]arene	1.8 mol%	Solvent-free	25	62-92	[19][21]

Experimental Protocol

Protocol 4: CSA-Catalyzed Three-Component Mannich Reaction

This protocol describes a general procedure for the synthesis of β-amino carbonyl compounds.[17]

Materials:

• Aldehyde (1 mmol)

• Amine (1.1 mmol)

• Ketone (1.2 mmol)

• Camphorsulfonic acid (CSA, 15 mol%)

• Appropriate solvent (if not solvent-free)

Procedure:

• In a reaction flask, mix the aldehyde (1 mmol), amine (1.1 mmol), and ketone (1.2 mmol).

• Add CSA (15 mol%) to the mixture.

• Stir the reaction at room temperature.

• Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, perform an appropriate aqueous work-up.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers, concentrate, and purify the residue by column chromatography to yield the β-amino carbonyl product.

// Central Node Catalyst [label="Arenesulfonic Acids\n(p-TSA, CSA, DBSA, etc.)", shape=octagon, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF", width=2.5];

// Reaction Types Esterification [label="Esterification", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; FriedelCrafts [label="Friedel-Crafts\n(Alkylation & Acylation)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; MCR [label="Multicomponent Reactions\n(Mannich, Biginelli, Ugi)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Michael [label="Michael Addition", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Other [label="Other Reactions\n(Dehydration, Acetylation)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Catalyst -> Esterification; Catalyst -> FriedelCrafts; Catalyst -> MCR; Catalyst -> Michael; Catalyst -> Other; } /dot Caption: Versatility of arenesulfonic acid catalysts.

Michael Addition Reactions

The Michael addition, or conjugate addition, of nucleophiles to α,β-unsaturated carbonyl compounds is a fundamental carbon-carbon bond-forming reaction. CSA has proven to be an effective catalyst for the Michael reaction of indoles with enones, producing 3-indole-substituted compounds in excellent yields under mild conditions.[4]

Experimental Protocol

Protocol 5: CSA-Catalyzed Michael Addition of Indoles to Enones

This procedure is simple, effective, and can be performed in an environmentally friendly ethanol-water solvent system.[4]

Materials:

• Indole (1 mmol)

• Enone (α,β-unsaturated ketone, 1 mmol)

• Camphorsulfonic acid (CSA, catalytic amount)

• Ethanol-water mixture

Procedure:

• Dissolve the indole (1 mmol) and the enone (1 mmol) in an ethanol-water solvent mixture.

• Add a catalytic amount of CSA to the solution.

• Stir the mixture at room temperature. The reaction progress can be monitored by TLC.

• Once the reaction is complete, remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain the pure 3-indole-substituted compound.

// Nodes Start [label="Reaction Complete", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Filter [label="Filter Reaction Mixture", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Filtrate [label="Filtrate\n(Contains Product)"]; Solid [label="Solid Catalyst\n(e.g., AS-Bentonite)"]; Workup [label="Proceed to Product\nWork-up & Purification"]; Wash [label="Wash Catalyst\n(with appropriate solvent)"]; Dry [label="Dry Catalyst"]; Reuse [label="Reuse in\nNext Reaction", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Filter; Filter -> Filtrate [label=" Liquid"]; Filter -> Solid [label=" Solid"]; Filtrate -> Workup; Solid -> Wash; Wash -> Dry; Dry -> Reuse; } /dot Caption: Workflow for solid-supported catalyst recovery.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Camphorsulfonic Acid | High-Purity Reagent | RUO [benchchem.com]
• 4. Camphorsulfonic acid-catalyzed Michael reaction of indoles with enones | EurekAlert! [eurekalert.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. aurak.ac.ae [aurak.ac.ae]
• 8. atlantis-press.com [atlantis-press.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 11. Dodecylbenzenesulfonic Acid: Synthesis, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 12. Friedel-Crafts Acylation [organic-chemistry.org]
• 13. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. burjcdigital.urjc.es [burjcdigital.urjc.es]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. p-Sulfonic Acid Calix[n]arene Catalyzed Synthesis of Bioactive Heterocycles: A Review [ouci.dntb.gov.ua]
• 19. Solvent-free multicomponent synthesis of 2-arylpyridines using p-sulfonic acid calix[6]arene as a reusable catalyst [comptes-rendus.academie-sciences.fr]
• 20. Camphorsulfonic Acid-Mediated One-Pot Tandem Consecutive via the Ugi Four-Component Reaction for the Synthesis of Functionalized Indole and 2-Quinolone Derivatives by Switching Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 2-Methylbenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 2-Methylbenzenesulfonic acid (p-Toluenesulfonic acid), a compound relevant in pharmaceutical development as a counter-ion and chemical intermediate. The following protocols for High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Capillary Electrophoresis (CE) are designed to ensure accurate and reproducible quantification in various sample matrices.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC with UV detection is a robust and widely used method for the quantification of 2-Methylbenzenesulfonic acid. The inherent polarity of the sulfonic acid group requires careful selection of the column and mobile phase to achieve adequate retention and peak shape.

Experimental Protocol: Reverse-Phase HPLC-UV

Objective: To quantify 2-Methylbenzenesulfonic acid in a drug substance.

Instrumentation:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Data acquisition and processing software.

Materials:

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Diluent: Water/Acetonitrile (90:10, v/v).

• 2-Methylbenzenesulfonic acid reference standard.

• Sample containing 2-Methylbenzenesulfonic acid.

• HPLC grade water, acetonitrile, and phosphoric acid.

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase components and degas them before use.

• Standard Solution Preparation:

  • Prepare a stock solution of 2-Methylbenzenesulfonic acid (e.g., 1000 µg/mL) by accurately weighing the reference standard and dissolving it in the diluent.

  • Prepare a series of calibration standards by diluting the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh a known amount of the drug substance and dissolve it in the diluent to achieve an expected 2-Methylbenzenesulfonic acid concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.[1]

• Chromatographic Conditions:

  • Set the column temperature to 30 °C.

  • Use a flow rate of 1.0 mL/min.

  • Employ a gradient elution program as follows:

    • 0-5 min: 10% B

    • 5-15 min: 10% to 50% B

    • 15-20 min: 50% B

    • 20-22 min: 50% to 10% B

    • 22-30 min: 10% B (re-equilibration)

  • Set the UV detection wavelength to 220 nm.

  • Inject 10 µL of each standard and sample solution.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of 2-Methylbenzenesulfonic acid against the concentration of the standards.

  • Determine the concentration of 2-Methylbenzenesulfonic acid in the sample by interpolating its peak area on the calibration curve.

Quantitative Data Summary (HPLC-UV)

Parameter	Value	Reference
Retention Time	~ 8 - 12 min (typical)	Adapted from[2][3]
Limit of Detection (LOD)	0.1 - 0.5 µg/mL	Adapted from[4]
Limit of Quantification (LOQ)	0.5 - 1.5 µg/mL	Adapted from[4]
Linearity Range	1 - 100 µg/mL	Adapted from[4]
Correlation Coefficient (r²)	> 0.999	Adapted from[4]

Workflow Diagram for HPLC Analysis

Caption: General workflow for the quantification of 2-Methylbenzenesulfonic acid by HPLC.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC-MS offers higher sensitivity and selectivity compared to HPLC-UV, making it suitable for trace-level quantification of 2-Methylbenzenesulfonic acid.

Experimental Protocol: UPLC-MS/MS

Objective: To quantify trace levels of 2-Methylbenzenesulfonic acid in a complex matrix.

Instrumentation:

• UPLC system coupled to a tandem mass spectrometer (e.g., QqQ or Q-TOF).

• Electrospray ionization (ESI) source.

• Data acquisition and processing software.

Materials:

• Column: UPLC BEH C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Diluent: Water/Acetonitrile (95:5, v/v).

• 2-Methylbenzenesulfonic acid reference standard.

• Sample containing 2-Methylbenzenesulfonic acid.

• LC-MS grade water, acetonitrile, and formic acid.

Procedure:

• Mobile Phase and Standard/Sample Preparation: Follow the same procedures as for HPLC, using LC-MS grade solvents and reagents.

• UPLC Conditions:

  • Set the column temperature to 40 °C.

  • Use a flow rate of 0.4 mL/min.

  • Employ a gradient elution program:

    • 0-0.5 min: 2% B

    • 0.5-3.0 min: 2% to 98% B

    • 3.0-4.0 min: 98% B

    • 4.0-4.1 min: 98% to 2% B

    • 4.1-5.0 min: 2% B (re-equilibration)

  • Inject 2 µL of each standard and sample solution.

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI negative.

  • Capillary Voltage: 3.0 kV.

  • Desolvation Temperature: 400 °C.

  • Desolvation Gas Flow: 800 L/hr.

  • Cone Gas Flow: 50 L/hr.

  • Source Temperature: 150 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • Precursor Ion (m/z): 171.0

    • Product Ion (m/z): 91.0 (quantifier), 107.0 (qualifier)

  • Collision Energy: Optimized for the specific instrument (typically 15-25 eV).

• Data Analysis:

  • Construct a calibration curve using the peak area of the quantifier MRM transition.

  • Quantify 2-Methylbenzenesulfonic acid in the sample using the calibration curve.

Quantitative Data Summary (UPLC-MS/MS)

Parameter	Value	Reference
Retention Time	~ 2.5 min	Adapted from similar compounds
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	Adapted from[5][6]
Limit of Quantification (LOQ)	0.05 - 0.5 ng/mL	Adapted from[5][6]
Linearity Range	0.1 - 100 ng/mL	Adapted from[5]
Correlation Coefficient (r²)	> 0.995	Adapted from[6]

Logical Diagram for UPLC-MS/MS Method Development

Caption: Key steps in the development of a UPLC-MS/MS method for 2-Methylbenzenesulfonic acid.

Gas Chromatography-Mass Spectrometry (GC-MS)

Direct analysis of the highly polar and non-volatile 2-Methylbenzenesulfonic acid by GC-MS is challenging. Derivatization to a more volatile ester form is typically required.

Experimental Protocol: GC-MS (with Derivatization)

Objective: To quantify 2-Methylbenzenesulfonic acid in a sample after derivatization.

Instrumentation:

• GC system with a mass selective detector (MSD).

• Autosampler.

• Data acquisition and processing software.

Materials:

• Column: Capillary column suitable for the analysis of the derivatized analyte (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Derivatizing agent (e.g., Trimethylsilyldiazomethane (B103560) or Diazomethane for methylation).

• Solvent for extraction and derivatization (e.g., Dichloromethane (B109758), Ethyl acetate).

• 2-Methylbenzenesulfonic acid reference standard.

• Sample containing 2-Methylbenzenesulfonic acid.

• Anhydrous sodium sulfate.

Procedure:

• Sample Preparation and Derivatization:

  • For aqueous samples, perform a liquid-liquid extraction into an organic solvent like dichloromethane at acidic pH.

  • For solid samples, dissolve in a suitable solvent and extract.

  • Dry the organic extract with anhydrous sodium sulfate.

  • Add the derivatizing agent (e.g., a solution of trimethylsilyldiazomethane in diethyl ether) to the extract and the calibration standards. Allow the reaction to proceed for a specified time (e.g., 30 minutes) at room temperature to form the methyl ester of 2-Methylbenzenesulfonic acid.

• Standard Preparation: Prepare calibration standards of 2-Methylbenzenesulfonic acid and derivatize them in the same manner as the samples.

• GC-MS Conditions:

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 300 °C.

    • Hold: 5 minutes at 300 °C.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Monitor characteristic ions for the methyl ester of 2-Methylbenzenesulfonic acid (e.g., m/z 186, 171, 91).

• Data Analysis:

  • Construct a calibration curve and quantify the derivatized 2-Methylbenzenesulfonic acid in the sample.

Quantitative Data Summary (GC-MS)

Parameter	Value	Reference
Retention Time	Dependent on derivative and column	Adapted from[7]
Limit of Detection (LOD)	0.1 - 1 µg/L	Adapted from[7]
Limit of Quantification (LOQ)	0.5 - 5 µg/L	Adapted from[7]
Linearity Range	1 - 100 µg/L	Adapted from[7]
Correlation Coefficient (r²)	> 0.995	Adapted from[7]

Capillary Electrophoresis (CE)

Capillary Zone Electrophoresis (CZE) is a high-efficiency separation technique suitable for charged species like 2-Methylbenzenesulfonic acid.

Experimental Protocol: Capillary Zone Electrophoresis (CZE)

Objective: To separate and quantify 2-Methylbenzenesulfonic acid.

Instrumentation:

• Capillary electrophoresis system with a UV-Vis or PDA detector.

• Fused-silica capillary (e.g., 50 µm I.D., effective length 40 cm).

• Data acquisition and processing software.

Materials:

• Background Electrolyte (BGE): 25 mM sodium phosphate (B84403) buffer, pH 7.0.

• Capillary rinsing solutions: 0.1 M Sodium hydroxide, water.

• 2-Methylbenzenesulfonic acid reference standard.

• Sample containing 2-Methylbenzenesulfonic acid.

Procedure:

• Capillary Conditioning:

  • Rinse the new capillary sequentially with 1 M NaOH (30 min), water (15 min), and BGE (30 min).

  • Before each run, rinse the capillary with 0.1 M NaOH (2 min), water (2 min), and BGE (5 min).

• Standard and Sample Preparation:

  • Prepare standards and samples in the BGE or a compatible low-ionic-strength buffer.

  • Filter all solutions through a 0.22 µm filter.

• Electrophoretic Conditions:

  • Applied Voltage: 20 kV.

  • Capillary Temperature: 25 °C.

  • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

  • Detection: UV at 214 nm.

• Data Analysis:

  • Construct a calibration curve by plotting peak area against concentration.

  • Quantify 2-Methylbenzenesulfonic acid in the sample.

Quantitative Data Summary (CZE)

Parameter	Value	Reference
Migration Time	3 - 7 min (typical)	Adapted from[8][9]
Limit of Detection (LOD)	0.5 - 2 µg/mL	Adapted from general CE performance
Limit of Quantification (LOQ)	1.5 - 6 µg/mL	Adapted from general CE performance
Linearity Range	5 - 200 µg/mL	Adapted from general CE performance
Correlation Coefficient (r²)	> 0.998	Adapted from general CE performance

Experimental Workflow for Capillary Electrophoresis

Caption: A streamlined workflow for the analysis of 2-Methylbenzenesulfonic acid using Capillary Electrophoresis.

References

• 1. nacalai.com [nacalai.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. shimadzu.com [shimadzu.com]
• 8. Solid-phase extraction of polar hydrophilic aromatic sulfonates followed by capillary zone electrophoresis-UV absorbance detection and ion-pair liquid chromatography-diode array UV detection and electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Capillary zone electrophoresis and capillary electrophoresis-mass spectrometry for analyzing qualitative and quantitative variations in therapeutic albumin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methylbenzenesulfonic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-methylbenzenesulfonic acid.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-methylbenzenesulfonic acid, providing potential causes and recommended solutions.

Issue 1: Low Yield of 2-Methylbenzenesulfonic Acid

Potential Cause	Recommended Solution
Incomplete Reaction	- Extend Reaction Time: Monitor the reaction progress using techniques like TLC or HPLC to ensure it has gone to completion.[1] - Increase Reaction Temperature: Gradually increase the temperature, but be cautious as excessively high temperatures can promote side reactions.[1] - Optimize Reactant Ratio: A slight excess of the less expensive reactant, typically toluene (B28343), can help drive the reaction forward.[1]
Suboptimal Sulfonating Agent Concentration	- Use Concentrated Sulfuric Acid or Oleum: The sulfonation reaction slows down significantly as the sulfuric acid concentration drops below 90%.[2] Using a more concentrated sulfonating agent can improve the reaction rate. - Control SO₃ Concentration: When using sulfur trioxide, its concentration is a key factor influencing toluene conversion.[3][4]
Reversibility of the Reaction	- Remove Water: The sulfonation of toluene is a reversible reaction, and the presence of water can lead to hydrolysis of the product.[5] Removing water as it forms, for example, through azeotropic distillation with toluene, can shift the equilibrium towards the product.[2][5][6]
Poor Mixing	- Ensure Efficient Agitation: In heterogeneous reaction mixtures, vigorous stirring is crucial to ensure good contact between the reactants. Poor mixing can lead to localized overheating and side reactions.[7]

Issue 2: High Levels of Impurities and Byproducts

Potential Cause	Recommended Solution
Formation of Isomers (p- and m-toluenesulfonic acid)	- Control Reaction Temperature: The isomer distribution is highly dependent on the reaction temperature. For example, at 0°C, the reaction of toluene with concentrated sulfuric acid and sulfur trioxide yields a significant amount of the ortho-isomer (43%) alongside the para-isomer (53%).[8] Lower temperatures generally favor the formation of the ortho- and para-isomers over the meta-isomer.[3][4]
Formation of Diaryl Sulfones (e.g., 4,4'-dimethyldiphenyl sulfone)	- Control Molar Ratio of SO₃: An excess of sulfur trioxide can lead to the formation of sulfones.[2] Precise control over the molar ratio of SO₃ to toluene is essential to minimize this side reaction.[2][3]
Di-sulfonation	- Avoid Excess Sulfonating Agent: The formation of 2,4-toluenedisulfonic acid can occur if a large excess of the sulfonating agent is used or if the reaction temperature is too high.[7]
Residual Sulfuric Acid	- Purification: The crude product can be purified to remove residual sulfuric acid. Methods include crystallization or washing with a solvent in which 2-methylbenzenesulfonic acid has low solubility.[9]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-methylbenzenesulfonic acid?

A1: The most common method is the direct sulfonation of toluene using a strong sulfonating agent.[10] This is an electrophilic aromatic substitution reaction.[10] Commonly used sulfonating agents include:

• Concentrated sulfuric acid (H₂SO₄)[8]

• Fuming sulfuric acid (oleum), which is a solution of sulfur trioxide (SO₃) in sulfuric acid[7]

• Sulfur trioxide (SO₃) gas[2][3][4]

• Chlorosulfonic acid (ClSO₃H)[11]

Q2: How can I control the isomer distribution to favor the formation of 2-methylbenzenesulfonic acid (the ortho-isomer)?

A2: While the para-isomer is often the major product due to less steric hindrance, the formation of the ortho-isomer can be significant under certain conditions.[10] Temperature plays a crucial role. For instance, sulfonation of toluene at 0°C can yield up to 43% o-toluenesulfonic acid.[8]

Q3: What are the key safety precautions to take during the synthesis of 2-methylbenzenesulfonic acid?

A3: Arylsulfonic acids are corrosive and can cause severe skin and eye damage.[10] It is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The sulfonating agents used are also highly corrosive and reactive.

Q4: How can I monitor the progress of my reaction?

A4: The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[1][12] These methods can help determine when the reaction has reached completion and can also be used to analyze the purity of the product.

Quantitative Data on Reaction Parameters

The following table summarizes the impact of various reaction conditions on the yield and isomer distribution of toluenesulfonic acid, based on available literature.

Parameter	Condition	Toluene Conversion (%)	p-isomer (%)	m-isomer (%)	o-isomer (%)	Notes
Temperature	0°C	-	53	-	43	Using concentrated H₂SO₄ and SO₃.[8]
Temperature	10°C	35	88.24	0.97	-	Using 6% (v/v) gaseous SO₃.[3][4]
Temperature	28°C	-	96.54	0.33	-	Optimized condition in a microreactor system with gaseous SO₃.[3][4]
Reaction System	Refluxing SO₂ solution	-	84.8	9.7	5.6	Sulfonation with S-35 enriched SO₃.[13]

Experimental Protocols

Protocol 1: General Procedure for Liquid-Phase Sulfonation of Toluene with Concentrated Sulfuric Acid

This protocol is a general guideline and may require optimization based on specific laboratory conditions and desired outcomes.

• Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a condenser, and a heating mantle. If water removal is desired, a Dean-Stark trap or similar water separator can be included between the flask and the condenser.[5]

• Reactants: Charge the round-bottom flask with toluene. An excess of toluene is often used to serve as both a reactant and a solvent.[6]

• Addition of Sulfuric Acid: While stirring vigorously, slowly add concentrated sulfuric acid to the toluene. The addition should be done carefully to control the exothermic reaction.

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 100-120°C) and maintain it under reflux for a specified period (e.g., 2-4 hours).[5] If a water separator is used, monitor the collection of water.[6]

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker of cold water or onto ice to precipitate the toluenesulfonic acid.

• Isolation and Purification: The crude product can be isolated by filtration. Further purification can be achieved by recrystallization from a suitable solvent or by washing with a solvent that removes impurities. For example, washing with ethyl acetate (B1210297) can help remove residual sulfates.[9]

Diagrams

Caption: Experimental workflow for the synthesis of 2-methylbenzenesulfonic acid.

Caption: Troubleshooting logic for low yield in 2-methylbenzenesulfonic acid synthesis.

References

• 1. How to improve the yield of Propyl P - Toluene Sulfonate synthesis? - Blog [nuomengchemical.com]
• 2. chemithon.com [chemithon.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. spegroup.ru [spegroup.ru]
• 6. US2362612A - Process for the sulphonation of toluene - Google Patents [patents.google.com]
• 7. ris.utwente.nl [ris.utwente.nl]
• 8. Unlike most other electrophilic aromatic substitutions, sulfonati... | Study Prep in Pearson+ [pearson.com]
• 9. CN106588712A - Purification method capable of reducing sulfate content of p-toluenesulfonic acid - Google Patents [patents.google.com]
• 10. 2-Methylbenzenesulfonic Acid|CAS 88-20-0|Supplier [benchchem.com]
• 11. CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide - Google Patents [patents.google.com]
• 12. 2-Methylbenzenesulfonic acid | SIELC Technologies [sielc.com]
• 13. "Directive effects in the sulfonation of toluene ; Synthesis and attemp" by John Joseph Duvall [scholarsarchive.byu.edu]

Side reactions and byproducts in the sulfonation of toluene

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the sulfonation of toluene (B28343).

Troubleshooting Guide

Problem 1: Low Yield of Monosulfonated Toluene

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Extend Reaction Time: Monitor the reaction progress using techniques like TLC or HPLC to ensure it has gone to completion.[1] - Increase Temperature: If the reaction is sluggish, cautiously increasing the temperature can improve the rate. However, be aware that higher temperatures may also promote side reactions.[1] - Use Excess Sulfonating Agent: Employing a slight excess of the sulfonating agent (e.g., chlorosulfonic acid) can help drive the reaction towards completion.[1]
Reversibility of Sulfonation	- Remove Water: The sulfonation of toluene is a reversible reaction.[2][3] The presence of water can shift the equilibrium back to the reactants. If using sulfuric acid, consider removing the water formed during the reaction, for instance, by azeotropic distillation with toluene.[2]
Losses During Workup	- Optimize Extraction: Ensure the pH of the aqueous phase is appropriate during extraction to minimize the solubility of the sulfonic acid product. - Recrystallization Solvent: Carefully select the recrystallization solvent to maximize the recovery of the desired product while removing impurities.

Problem 2: High Levels of Di-sulfonated Byproducts

Possible Cause	Troubleshooting Steps
High Concentration of Sulfonating Agent	- Control Stoichiometry: Use a controlled molar ratio of the sulfonating agent to toluene. A large excess of the sulfonating agent can favor di-sulfonation.[4] - Slow Addition: Add the sulfonating agent dropwise to the toluene solution to maintain a low instantaneous concentration.
High Reaction Temperature	- Lower Reaction Temperature: Higher temperatures can provide the activation energy needed for the second sulfonation. Conducting the reaction at a lower temperature can increase selectivity for the mono-sulfonated product.[1]
Prolonged Reaction Time	- Monitor Conversion: Once the desired level of mono-sulfonation is achieved, quench the reaction to prevent further substitution. Over-extending the reaction time can lead to the formation of di-sulfonated products.[5]

Problem 3: Formation of 4,4'-Dimethyl-diphenyl-sulfone

Possible Cause	Troubleshooting Steps
Reaction Conditions Favoring Sulfone Formation	- Control Temperature: Sulfone formation is often favored at higher temperatures. Maintaining a lower reaction temperature can minimize this side reaction.[6][7] - Limit Toluene Conversion: Studies have shown that sulfone formation increases with higher toluene conversion. Limiting the conversion to around 35% can suppress the formation of 4,4′-dimethyl-diphenyl-sulfone.[7][8]
Absence of Inhibitors	- Introduce Sulfone as an Inhibitor: The addition of a small amount of 4,4′-dimethyl-diphenyl-sulfone at the beginning of the reaction can act as a self-inhibitor, preventing further formation of this byproduct.[6][7][8] An addition of 3.3% sulfone based on the mass of toluene has been shown to be effective.[7][8]

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions and byproducts in the sulfonation of toluene?

A1: The main side reactions and byproducts encountered during the sulfonation of toluene are:

• Di-sulfonation: The introduction of a second sulfonic acid group onto the toluene ring, primarily forming toluene-2,4-disulfonic acid. This is more prevalent with high concentrations of the sulfonating agent and at higher temperatures.[4][5]

• Sulfone Formation: The reaction of two molecules of toluene with the sulfonating agent to form 4,4′-dimethyl-diphenyl-sulfone.[6][8]

• Isomer Formation: Besides the desired para-toluenesulfonic acid, ortho- and meta-toluenesulfonic acids are also formed. The ratio of these isomers is highly dependent on the reaction conditions.[5][9]

Q2: How can I control the isomer distribution (ortho/para/meta ratio)?

A2: The isomer distribution is influenced by several factors:

• Temperature: Lower temperatures generally favor the formation of the para isomer due to steric hindrance at the ortho position.[1][9] At 0 °C, the reaction can yield a high percentage of p-toluenesulfonic acid, while at 100 °C, the thermodynamically more stable m-toluenesulfonic acid may increase.[10]

• Sulfonating Agent and Acid Concentration: The nature of the sulfonating species affects the isomer ratio. For instance, the ratio of o- to p-toluenesulfonic acid changes significantly with varying concentrations of sulfuric acid.[5]

• Reaction Medium: The use of a microreactor has been shown to achieve high selectivity for p-toluenesulfonic acid (up to 96.54%) under optimized conditions.[7][8]

Q3: What is the role of adding sulfone to the reaction mixture?

A3: Adding a small amount of 4,4′-dimethyl-diphenyl-sulfone at the start of the reaction acts as a self-inhibitor.[6][7][8] This technique can prevent the further formation of the sulfone byproduct during the sulfonation process.[7][8]

Q4: Is the sulfonation of toluene reversible? How can this be used to my advantage?

A4: Yes, the sulfonation of aromatic compounds is a reversible reaction.[2][3] This reversibility can be exploited in several ways:

• Driving the Reaction Forward: By removing the water produced during the reaction (e.g., through azeotropic distillation), the equilibrium can be shifted towards the formation of the sulfonic acid product.[2][11]

• Purification: The reversibility allows for the removal of the sulfonic acid group. This can be useful in purification strategies or when the sulfonic acid group is used as a temporary blocking group to direct other substitutions to specific positions on the aromatic ring.[3][10] Desulfonation is typically achieved by heating the sulfonic acid in dilute aqueous acid.[3]

Quantitative Data

Table 1: Effect of Reaction Temperature on Isomer Distribution in Toluene Sulfonation

Temperature (°C)	o-Toluenesulfonic Acid (%)	m-Toluenesulfonic Acid (%)	p-Toluenesulfonic Acid (%)
0	43	4	53
100	13	8	79

Source: Data adapted from various sulfonation experiments.[10]

Table 2: Optimized Conditions for High Para-Selectivity in a Microreactor

Parameter	Value
Reaction Temperature	28°C
Liquid Hourly Space Velocity (LHSV)	13000 h⁻¹
Selectivity for p-toluenesulfonic acid	96.54%
Selectivity for m-toluenesulfonic acid	0.33%

Source: Optimized conditions for the sulfonation of toluene with SO₃ in a microreactor system.[7][8]

Experimental Protocols

Protocol 1: General Procedure for the Sulfonation of Toluene with Concentrated Sulfuric Acid

• Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark trap.

• Reagents: To the flask, add toluene and concentrated sulfuric acid. A typical molar ratio is a slight excess of toluene.

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene.[12] The toluene will separate and return to the reaction flask.

• Monitoring: Continue the reaction until no more water is collected in the trap, which typically takes several hours.[12]

• Workup: a. Cool the reaction mixture to room temperature. b. Carefully add water to the mixture to form the monohydrate of p-toluenesulfonic acid, which will precipitate.[12] c. Filter the solid product.

• Purification: The crude product can be purified by recrystallization from water to remove unreacted starting materials and side products.[12]

Protocol 2: Inhibition of Sulfone Formation

• Initial Charge: To the reaction vessel, add toluene and 3.3% (by mass of toluene) of 4,4′-dimethyl-diphenyl-sulfone.[7][8]

• Reaction Conditions: Cool the mixture to 10°C.

• Sulfonation: Introduce gaseous sulfur trioxide (e.g., a 6% volume fraction in a carrier gas) as the sulfonating agent.

• Control Conversion: Monitor the reaction and stop it when the toluene conversion reaches approximately 35% to minimize sulfone formation.[7][8]

• Workup and Analysis: Proceed with the standard workup procedure and analyze the product mixture for isomer distribution and sulfone content.

Visualizations

Caption: Main reaction and side reaction pathways in the sulfonation of toluene.

Caption: A logical workflow for troubleshooting common issues in toluene sulfonation.

References

• 1. What is the reaction mechanism of 2 - Toluene Sulfonamide synthesis? - Blog [nuomengchemical.com]
• 2. spegroup.ru [spegroup.ru]
• 3. Aromatic sulfonation - Wikipedia [en.wikipedia.org]
• 4. ris.utwente.nl [ris.utwente.nl]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. quora.com [quora.com]
• 10. Unlike most other electrophilic aromatic substitutions, sulfonati... | Study Prep in Pearson+ [pearson.com]
• 11. chemithon.com [chemithon.com]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Optimization of 2-Methylbenzenesulfonic Acid Catalysis

Welcome to the technical support center for 2-Methylbenzenesulfonic acid (o-toluenesulfonic acid) catalysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methylbenzenesulfonic acid and what are its primary applications as a catalyst?

A1: 2-Methylbenzenesulfonic acid (also known as o-toluenesulfonic acid or o-TsOH) is a strong organic acid. It is widely used as a catalyst in various organic syntheses, particularly in reactions such as esterification, transesterification, and etherification due to its strong acidic properties. It serves as a solid, non-corrosive, and easy-to-handle alternative to mineral acids like sulfuric acid.

Q2: What are the key differences between 2-Methylbenzenesulfonic acid and its isomer, p-Toluenesulfonic acid (p-TSA)?

A2: Both 2-methylbenzenesulfonic acid and p-toluenesulfonic acid (p-TSA) are strong organic acids with similar catalytic activities. The primary difference lies in the position of the methyl group on the benzene (B151609) ring. This can lead to slight differences in solubility and steric hindrance. For instance, p-TSA is typically less soluble than the ortho- and meta-isomers in aqueous solutions. In many applications, they can be used interchangeably, but optimization may be required for specific substrates.

Q3: What safety precautions should be taken when handling 2-Methylbenzenesulfonic acid?

A3: 2-Methylbenzenesulfonic acid is a corrosive compound that can cause severe skin and eye damage. It is imperative to use appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles or a face shield, and a lab coat. All handling should be performed in a well-ventilated fume hood. In case of spills, they should be neutralized promptly with a weak base like sodium bicarbonate solution.

Q4: How should 2-Methylbenzenesulfonic acid be stored?

A4: The catalyst should be stored in a tightly closed container in a cool, dry place. It is hygroscopic, meaning it absorbs moisture from the air, which can affect its catalytic activity. It is incompatible with strong bases, strong oxidizing agents, and metals.

Troubleshooting Guide

This guide addresses common problems encountered during reactions catalyzed by 2-Methylbenzenesulfonic acid.

Q1: My reaction is very slow or is not proceeding to completion. What are the possible causes and solutions?

A1:

• Insufficient Catalyst Loading: The catalyst concentration may be too low. Try incrementally increasing the catalyst loading (e.g., from 1 mol% to 5-10 mol%).

• Low Reaction Temperature: Many acid-catalyzed reactions require elevated temperatures to proceed at a reasonable rate. Consider increasing the temperature, while monitoring for potential side product formation.

• Catalyst Deactivation: The catalyst may have been deactivated by impurities or moisture. Ensure all reagents and solvents are pure and dry. Using freshly opened or properly stored catalyst is recommended.

• Poor Solubility: The catalyst or reactants may not be sufficiently soluble in the chosen solvent. Screen different solvents to find one that provides better solubility for all components.

Q2: I am observing a low yield of my desired product. How can I improve it?

A2:

• Equilibrium Limitation: Reactions like esterification are often reversible. To drive the equilibrium towards the product side, consider removing a byproduct (e.g., removing water using a Dean-Stark apparatus).

• Sub-optimal Conditions: Systematically optimize reaction parameters such as temperature, reaction time, and solvent. Refer to the data table below for guidance on the influence of these parameters.

• Side Reactions: Undesired side reactions may be consuming your starting material or product. Analyze the crude reaction mixture to identify byproducts. Adjusting the temperature or catalyst loading may help minimize these.

• Catalyst Poisoning: Impurities in the starting materials or solvent can act as catalyst poisons, reducing its effectiveness. Ensure high purity of all components.

Q3: My reaction is producing significant amounts of side products. What can I do?

A3:

• Temperature is too high: Excessive heat can lead to decomposition or unwanted side reactions like charring or polymerization. Try running the reaction at a lower temperature for a longer duration.

• Excessive Catalyst: High catalyst loading can sometimes promote side reactions. Reduce the amount of 2-methylbenzenesulfonic acid to the minimum required for an efficient conversion.

• Solvent Effects: The solvent can influence the reaction pathway. Experiment with solvents of different polarities to see if side product formation can be suppressed.

Q4: The catalyst seems to have lost activity upon reuse. What is happening and can it be regenerated?

A4:

• Catalyst Deactivation: The loss of activity is likely due to deactivation. Common mechanisms include fouling, where the catalyst surface is blocked by coke or polymeric residues, and poisoning by impurities.

• Regeneration: For deactivation caused by fouling, washing the catalyst with an appropriate solvent might restore some activity. In some cases, a high-temperature calcination can burn off carbonaceous deposits, but this may not be suitable for organic sulfonic acids. For deactivation by ion exchange, treatment with a strong Brønsted acid can regenerate the catalyst by restoring the protons. However, complete regeneration may not always be possible.

Optimization of Reaction Parameters

Optimizing reaction conditions is crucial for achieving high yields and purity. The following table summarizes the general effects of key parameters on reactions catalyzed by 2-Methylbenzenesulfonic acid.

Parameter	General Effect on Reaction Rate	General Effect on Selectivity	Optimization Strategy
Catalyst Loading	Increases with higher loading	May decrease at very high loadings due to side reactions	Start with 1-5 mol% and increase incrementally. Find the lowest effective loading to minimize cost and side reactions.
Temperature	Increases with temperature (up to a point)	Often decreases at very high temperatures	Screen a range of temperatures (e.g., room temp. to reflux). An optimal temperature will balance reaction rate and selectivity.
Solvent	Dependent on polarity and solubility of reactants	Can have a significant impact; polar solvents may stabilize charged intermediates	Screen a variety of solvents (e.g., toluene, dichloromethane, acetonitrile, or solvent-free conditions).
Reaction Time	Product yield increases over time until equilibrium or completion	Longer times can lead to product degradation or side reactions	Monitor the reaction progress over time (e.g., by TLC or GC/LC) to determine the optimal endpoint.
Water Removal	For equilibrium-limited reactions (e.g., esterification), removal increases product yield	Generally improves selectivity towards the desired condensation product	Use a Dean-Stark apparatus, molecular sieves, or conduct the reaction under vacuum if appropriate.

Experimental Protocols

General Protocol for Esterification of a Carboxylic Acid

This protocol provides a general methodology for the esterification of a carboxylic acid with an alcohol using 2-Methylbenzenesulfonic acid as a catalyst.

Materials:

• Carboxylic acid (1.0 eq)

• Alcohol (1.2 - 3.0 eq, can also be used as solvent)

• 2-Methylbenzenesulfonic acid (0.02 - 0.10 eq)

• Anhydrous solvent (e.g., Toluene)

• Dean-Stark apparatus and condenser

• Round-bottom flask and magnetic stirrer

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add the carboxylic acid, the alcohol, and the solvent.

• Add 2-Methylbenzenesulfonic acid (2-10 mol%) to the mixture.

• Heat the reaction mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

• Monitor the progress of the reaction by a suitable analytical method (e.g., TLC, GC, or NMR spectroscopy of aliquots).

• Once the reaction is complete (typically when water formation ceases or the starting material is consumed), cool the mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst.

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by distillation or column chromatography as required.

Visualizations

Troubleshooting Workflow

Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Sulfonic Acids

Welcome to our technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) analysis. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues specifically during the analysis of sulfonic acids. Below, you will find a series of frequently asked questions (FAQs) and detailed troubleshooting guides to help you achieve symmetrical peaks and robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how do I measure it?

A1: Peak tailing is a chromatographic phenomenon where a peak appears asymmetrical, with a tail extending from the highest point of the peak towards the end of the chromatogram.[1] In an ideal scenario, chromatographic peaks should be symmetrical, resembling a Gaussian distribution.[2] Peak tailing is quantitatively assessed using the Tailing Factor (Tf) or Asymmetry Factor (As). A value exceeding 1.2 is generally indicative of significant tailing.[1] This asymmetry can negatively affect the accuracy of peak integration and, consequently, the quantification of the analyte.[1]

Q2: Why are sulfonic acids particularly susceptible to peak tailing in reversed-phase HPLC?

A2: Sulfonic acids are strong acids, meaning they are typically ionized and exist as anions over a broad pH range. When using standard silica-based reversed-phase columns (like C18), these anionic sulfonic acids can engage in secondary electrostatic interactions with any positively charged sites on the stationary phase.[1] These sites often include residual silanol (B1196071) groups that have not been fully end-capped or trace metal impurities within the silica (B1680970) matrix.[1] This secondary retention mechanism, alongside the primary hydrophobic interaction, is a common cause of peak tailing.[1]

Q3: How does the mobile phase pH impact the peak shape of sulfonic acids?

A3: The pH of the mobile phase is a crucial parameter in controlling peak shape. While sulfonic acids themselves remain ionized, adjusting the pH can modify the ionization state of the stationary phase.[1] At a low pH (typically between 2 and 3), the residual silanol groups on the silica surface (which have a pKa of approximately 3.5) become protonated.[1] This protonation neutralizes their charge, thereby minimizing the secondary electrostatic interactions with the anionic sulfonic acid analytes and leading to more symmetrical peaks.[1]

Q4: What is the function of an ion-pairing reagent in the analysis of sulfonic acids?

A4: Ion-pairing reagents are additives to the mobile phase that contain both an ionic group and a hydrophobic part.[3] For the analysis of anionic analytes like sulfonic acids, a cationic ion-pairing reagent (e.g., tetrabutylammonium) is used. This reagent pairs with the sulfonic acid anion, forming a neutral complex. This neutral pair has a greater affinity for the non-polar stationary phase, leading to increased retention and often improved peak shape by masking the secondary interactions.[3]

Q5: Can the choice of HPLC column prevent peak tailing for sulfonic acids?

A5: Yes, column selection is critical. While traditional C18 columns can be used with optimized mobile phases, specialized columns can offer better performance. Consider the following options:

• High-Purity, End-capped Silica Columns: These columns have a lower concentration of residual silanol groups, reducing the potential for secondary interactions.

• Mixed-Mode Columns: These columns combine reversed-phase and ion-exchange functionalities, which can provide better retention and peak shape for ionic compounds like sulfonic acids.[4]

• Hydrophilic Interaction Liquid Chromatography (HILIC) Columns: For very polar sulfonic acids that have poor retention on reversed-phase columns, HILIC can be a suitable alternative.[5]

Troubleshooting Guides

Guide 1: Systematic Approach to Troubleshooting Peak Tailing

This guide provides a logical workflow to identify and resolve the cause of peak tailing in your sulfonic acid analysis.

Caption: A step-by-step workflow for troubleshooting peak tailing in HPLC.

Guide 2: Understanding the Mechanism of Secondary Interactions

Peak tailing for sulfonic acids on silica-based columns is often due to secondary interactions with residual silanol groups.

Caption: The interaction between sulfonic acid anions and ionized silanol groups.

Data Presentation

Table 1: Effect of Mobile Phase pH on Peak Asymmetry of Benzenesulfonic Acid

This table illustrates the typical effect of lowering the mobile phase pH on the peak shape of a sulfonic acid.

Mobile Phase pH	Tailing Factor (Tf)	Peak Shape
6.0	2.1	Severe Tailing
4.5	1.8	Significant Tailing
3.0	1.3	Minor Tailing
2.5	1.1	Symmetrical

Note: Data is illustrative, based on general chromatographic principles for sulfonic acids.

Table 2: Influence of Cationic Ion-Pairing Reagent on Retention and Peak Shape

This table shows the effect of adding an ion-pairing reagent to the mobile phase for the analysis of a sulfonic acid.

Ion-Pairing Reagent (Tetrabutylammonium Phosphate) Concentration	Retention Time (min)	Tailing Factor (Tf)
0 mM	2.5	1.9
5 mM	4.2	1.4
10 mM	5.8	1.1
20 mM	7.1	1.0

Note: Data is illustrative, based on the expected performance of ion-pairing chromatography.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

Objective: To improve the peak shape of a sulfonic acid by adjusting the mobile phase pH.

Methodology:

• Initial Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: Water with 0.1% Formic Acid (pH ~2.7)

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% to 95% B over 10 minutes

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5 µL

  • Temperature: 30 °C

  • Detection: UV at 220 nm

• pH Adjustment:

  • Prepare a series of aqueous mobile phase components with varying pH values (e.g., pH 6.0, 4.5, 3.0, 2.5) using appropriate buffers (e.g., phosphate (B84403) or acetate (B1210297) for higher pH, formic or phosphoric acid for lower pH).

  • Ensure the chosen buffer is soluble in the mobile phase mixture.

• Analysis:

  • Equilibrate the column with the initial mobile phase for at least 30 minutes.

  • Inject the sulfonic acid standard and record the chromatogram.

  • Sequentially switch to mobile phases with decreasing pH, allowing for adequate equilibration time between each change.

  • Inject the standard and record the chromatogram for each pH value.

• Evaluation:

  • Calculate the Tailing Factor for the sulfonic acid peak at each pH level.

  • Select the pH that provides a Tailing Factor closest to 1.0.

Protocol 2: Application of an Ion-Pairing Reagent

Objective: To enhance retention and improve the peak shape of a sulfonic acid using an ion-pairing reagent.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of a cationic ion-pairing reagent, such as 100 mM tetrabutylammonium (B224687) phosphate in water.

• Mobile Phase Preparation:

  • Prepare the aqueous component of the mobile phase (e.g., water with a suitable buffer at a constant pH) containing different concentrations of the ion-pairing reagent (e.g., 0, 5, 10, 20 mM).

• Analysis:

  • Install a dedicated column for ion-pairing chromatography to avoid contamination of other columns.

  • Equilibrate the column with the mobile phase containing the lowest concentration of the ion-pairing reagent for an extended period (can be several hours) to ensure the column is fully saturated.

  • Inject the sulfonic acid standard and record the chromatogram.

  • Incrementally increase the concentration of the ion-pairing reagent in the mobile phase, allowing for re-equilibration at each step.

  • Inject the standard at each concentration and record the chromatogram.

• Evaluation:

  • Compare the retention time and Tailing Factor of the sulfonic acid peak at each concentration of the ion-pairing reagent.

  • Determine the optimal concentration that provides both adequate retention and a symmetrical peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. chromtech.com [chromtech.com]
• 3. phenomenex.com [phenomenex.com]
• 4. helixchrom.com [helixchrom.com]
• 5. lcms.labrulez.com [lcms.labrulez.com]

Technical Support Center: Safe Disposal and Waste Treatment of 2-Methylbenzenesulfonic Acid

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the safe disposal and waste treatment of 2-Methylbenzenesulfonic acid (o-toluenesulfonic acid).

1. Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Methylbenzenesulfonic acid?

A1: 2-Methylbenzenesulfonic acid is a corrosive substance that can cause severe skin burns and eye damage.[1][2][3][4][5] It may also cause respiratory irritation.[6] It is crucial to handle this chemical with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, in a well-ventilated area or fume hood.[3][4][5]

Q2: What are the approved methods for the disposal of 2-Methylbenzenesulfonic acid waste?

A2: The two primary recommended methods for the disposal of 2-Methylbenzenesulfonic acid waste are neutralization and incineration. Neutralization is suitable for aqueous solutions of the acid, rendering it non-corrosive for subsequent disposal.[7][8][9] Incineration is an effective method for the complete destruction of the organic compound, particularly for larger quantities or when mixed with other combustible waste.[10][11]

Q3: Can I dispose of small amounts of 2-Methylbenzenesulfonic acid down the drain?

A3: No, you should not dispose of untreated 2-Methylbenzenesulfonic acid down the drain, regardless of the quantity. It is a strong acid and can cause damage to plumbing and aquatic ecosystems.[12] The neutralized solution, with a pH between 6 and 9, can typically be discharged to the sanitary sewer, followed by a large volume of water, but always in accordance with local regulations.[13]

Q4: What are the environmental risks associated with 2-Methylbenzenesulfonic acid?

A4: Aromatic sulfonic acids can be persistent in the environment and may not be readily biodegradable.[14][15] Their release into waterways can lower the pH, harming aquatic life.[13] Proper disposal is essential to mitigate these environmental risks.

Q5: How should I store waste containing 2-Methylbenzenesulfonic acid before disposal?

A5: Waste containing 2-Methylbenzenesulfonic acid should be stored in a clearly labeled, sealed, and compatible container.[2] The container should be kept in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

2. Data Presentation

Table 1: Physical and Chemical Properties of 2-Methylbenzenesulfonic Acid

Property	Value
CAS Number	88-20-0[6][16][17][18][19][20][21]
Molecular Formula	C₇H₈O₃S[16][18][20][21]
Molecular Weight	172.20 g/mol [16][17][18][20]
Appearance	Colorless to light yellow liquid or solid[22][23]
Solubility in Water	Soluble[11][23]
pKa	-0.43 ± 0.50 (Predicted)[22]

3. Experimental Protocols

Protocol 1: Neutralization of Aqueous 2-Methylbenzenesulfonic Acid Waste

This protocol outlines the steps for neutralizing waste containing 2-Methylbenzenesulfonic acid.

Materials:

• Waste solution of 2-Methylbenzenesulfonic acid

• Sodium hydroxide (B78521) (NaOH) or sodium carbonate (Na₂CO₃) solution (e.g., 1 M)

• pH meter or pH paper

• Stir plate and stir bar

• Ice bath

• Appropriate PPE (lab coat, gloves, safety goggles)

• Large beaker

Procedure:

• Preparation: Work in a fume hood. Place the beaker containing the 2-Methylbenzenesulfonic acid waste solution in an ice bath on a stir plate to manage heat generation, as the neutralization reaction is exothermic. Begin stirring the solution.

• Dilution: If the acid is concentrated, slowly add it to a large volume of cold water to dilute it before neutralization.

• Slow Addition of Base: Slowly add the neutralizing agent (e.g., 1 M NaOH) dropwise to the stirring acidic solution.[7]

• Monitor pH: Continuously monitor the pH of the solution using a pH meter or pH paper.[7][9]

• Endpoint: Continue adding the base until the pH of the solution is between 6.0 and 9.0.[13]

• Disposal: Once the pH is stable within the neutral range, the solution can be disposed of down the sanitary sewer with a copious amount of water, in accordance with local regulations.[13]

Calculation for Neutralization:

To estimate the amount of base required for neutralization, you can use the following formula: MₐVₐnₐ = MₑVₑnₑ[24]

Where:

• Mₐ = Molarity of the acid

• Vₐ = Volume of the acid

• nₐ = number of ionizable protons per acid molecule (for 2-Methylbenzenesulfonic acid, nₐ = 1)

• Mₑ = Molarity of the base

• Vₑ = Volume of the base

• nₑ = number of hydroxide ions per base molecule (for NaOH, nₑ = 1; for Ca(OH)₂, nₑ = 2)

4. Troubleshooting Guide

Issue	Possible Cause	Solution
pH of the solution does not stabilize in the neutral range.	The solution may be buffered, or the concentration of the acid/base is not accurately known.	Continue to add the neutralizing agent slowly while monitoring the pH. If a large volume of neutralizing agent is required, consider that the initial concentration of the waste may be higher than anticipated.
A precipitate forms during neutralization.	The salt formed from the neutralization of the sulfonic acid with certain bases (e.g., calcium hydroxide) may have low solubility.	If a precipitate forms, it should be collected by filtration. The solid waste should be disposed of as hazardous waste, and the pH of the remaining liquid should be checked again before disposal.
The solution becomes excessively hot.	The neutralization reaction is highly exothermic, and the base is being added too quickly.	Immediately stop adding the base and allow the solution to cool. Ensure the ice bath is effectively cooling the reaction vessel. Resume adding the base at a much slower rate once the temperature has decreased.
The neutralized solution's pH drifts over time.	Incomplete mixing or slow reaction kinetics.	Stir the solution for a longer period to ensure the reaction is complete. Re-check the pH before disposal.

5. Mandatory Visualizations

Caption: Waste disposal decision workflow for 2-Methylbenzenesulfonic acid.

References

• 1. Benzenesulfonic acid, 2-methyl-, dihydrate | 68066-37-5 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pH Adjustment and Neutralization, the basics [phadjustment.com]
• 4. capitalresin.com [capitalresin.com]
• 5. capitalresin.com [capitalresin.com]
• 6. 2-Methylbenzenesulfonic acid | C7H8O3S | CID 6925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. How to Neutralize Acid: Effective Ways (2024) [ryzechemie.com]
• 8. Neutralizing a Base With an Acid [thoughtco.com]
• 9. How To Neutralize Sulfuric Acid Solutions [postapplescientific.com]
• 10. epa.gov [epa.gov]
• 11. basel.int [basel.int]
• 12. qmul.ac.uk [qmul.ac.uk]
• 13. pH Adjustment | Ecologix Environmental Systems [ecologixsystems.com]
• 14. Mechanochemical degradation of aromatic sulfonic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. umb.edu.pl [umb.edu.pl]
• 17. 2-Methylbenzenesulfonic Acid|CAS 88-20-0|Supplier [benchchem.com]
• 18. reddit.com [reddit.com]
• 19. 2-Methylbenzenesulfonic acid | C7H8O3S | CID 6925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. chemscene.com [chemscene.com]
• 21. 2-Methylbenzenesulfonic acid | SIELC Technologies [sielc.com]
• 22. chembk.com [chembk.com]
• 23. solubilityofthings.com [solubilityofthings.com]
• 24. Neutralization Calculator | Acid–Base Equivalence Solver (MₐVₐnₐ = M_bV_bn_b) [pearson.com]

Technical Support Center: Separation of Ortho- and Para-Toluenedulfonic Acid Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the separation of ortho- and para-toluenesulfonic acid isomers. The similar physicochemical properties of these isomers make their separation a significant challenge in synthetic chemistry and industrial processes.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of ortho- and para-toluenesulfonic acid isomers so difficult?

The primary challenge lies in the subtle structural differences between the ortho- and para-isomers. They share the same chemical formula and molecular weight, leading to very similar physical properties such as polarity, boiling points, and solubility in common solvents. This makes conventional separation techniques like simple distillation or crystallization less effective.

Q2: What are the key differences in physical properties between ortho- and para-toluenesulfonic acid that can be exploited for separation?

While the properties are similar, minor differences can be leveraged:

• Melting Point: The melting points of the isomers differ, which is a critical factor for fractional crystallization.

• Solubility: Although both are soluble in polar solvents, their solubility profiles can vary with the solvent and temperature. This difference is the basis for separation by fractional crystallization. p-Toluenesulfonic acid is soluble in water, alcohols, and ethers.[1][2] It is slightly soluble in hot benzene (B151609) but insoluble in benzene and toluene (B28343) at room temperature.[2][3]

• Molecular Shape and Size: The different spatial arrangements of the functional groups can be exploited by techniques like membrane separation or chromatography with shape-selective stationary phases.

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during the separation of toluenesulfonic acid isomers using various techniques.

Fractional Crystallization

Fractional crystallization is a widely used method for separating these isomers, relying on their different solubilities in a particular solvent at varying temperatures.

Q3: My fractional crystallization is not yielding a pure product. What are the common causes and solutions?

A3: Low purity after crystallization is a frequent issue. Here’s a troubleshooting guide:

Potential Cause	Troubleshooting Steps
Co-crystallization of Isomers	The isomers may crystallize together, especially if the solution is supersaturated or cooled too quickly. Solution: Slow down the cooling rate to allow for selective crystallization of the less soluble isomer. Seeding the solution with pure crystals of the desired isomer can also promote selective crystallization.
Formation of a Eutectic Mixture	Ortho- and para-toluenesulfonic acid can form a eutectic mixture, which is a composition that solidifies at a lower temperature than any other composition and from which the components cannot be separated by further crystallization. Solution: Analyze the composition of your mother liquor. If it has reached the eutectic point, further cooling will not improve separation. Consider a different solvent to alter the eutectic composition or switch to an alternative separation technique like chromatography.
Solvent Choice	The chosen solvent may not provide a significant enough difference in solubility between the isomers at the crystallization temperature. Solution: Experiment with different solvents or solvent mixtures. The ideal solvent will have a large difference in solubility for the two isomers over the working temperature range.
Impurities in the Starting Material	The presence of other impurities can interfere with the crystallization process. Solution: Purify the initial mixture as much as possible before attempting fractional crystallization. Common impurities in industrially produced p-toluenesulfonic acid include benzenesulfonic acid and sulfuric acid.[2][4]

Experimental Protocol: Fractional Crystallization of p-Toluenesulfonic Acid

This protocol outlines a general procedure for the separation of p-toluenesulfonic acid from a mixture containing the ortho-isomer.

• Dissolution: Dissolve the isomeric mixture in a minimal amount of a suitable hot solvent (e.g., concentrated aqueous solution, toluene). The goal is to create a saturated solution at an elevated temperature.

• Cooling: Slowly cool the solution to allow for the selective crystallization of the less soluble p-toluenesulfonic acid. The cooling rate should be controlled to prevent the entrapment of the ortho-isomer in the crystal lattice.

• Seeding (Optional): If pure p-toluenesulfonic acid crystals are available, add a small seed crystal to the solution as it cools to induce crystallization of the desired isomer.

• Isolation: Once crystallization is complete, separate the crystals from the mother liquor by filtration.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any adhering mother liquor containing the ortho-isomer.

• Drying: Dry the purified crystals under vacuum.

• Analysis: Analyze the purity of the crystals and the composition of the mother liquor using a suitable analytical technique, such as HPLC or GC, to assess the efficiency of the separation.

Workflow for Fractional Crystallization

Caption: A general workflow for the separation of p-toluenesulfonic acid via fractional crystallization.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful analytical and preparative technique for separating isomers with high resolution.

Q4: I am getting poor peak resolution between the ortho and para isomers in my HPLC chromatogram. How can I improve it?

A4: Poor peak resolution is a common challenge in the HPLC separation of isomers. Here are some strategies to improve it:

Parameter to Optimize	Troubleshooting Steps
Mobile Phase Composition	The polarity of the mobile phase is a critical factor. If the peaks are eluting too close together, you may need to adjust the solvent strength to increase the retention time and allow for better separation. Solution: For reversed-phase HPLC, try decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724), methanol) in the mobile phase. You can also experiment with different organic modifiers, as they can offer different selectivities.
Stationary Phase	A standard C18 column may not provide sufficient selectivity for these isomers. Solution: Consider using a column with a different stationary phase that can offer alternative separation mechanisms. A phenyl-based column can provide π-π interactions, which may enhance the separation of aromatic isomers. Mixed-mode columns that combine reversed-phase and ion-exchange functionalities can also be effective.
Column Temperature	Temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, which in turn influences peak shape and resolution. Solution: Experiment with different column temperatures. In some cases, increasing the temperature can improve efficiency and resolution, while in others, a lower temperature may be beneficial.
Flow Rate	A lower flow rate generally allows for more interactions between the analytes and the stationary phase, which can lead to better resolution, albeit with longer run times. Solution: Try reducing the flow rate to see if it improves the separation.

Experimental Protocol: HPLC Separation of Toluenesulfonic Acid Isomers

This protocol provides a starting point for developing an HPLC method for the analysis of ortho- and para-toluenesulfonic acid.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point.

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Gradient Elution: Start with a higher percentage of the aqueous phase and gradually increase the percentage of the organic solvent over the course of the run. A typical gradient might be from 10% to 90% acetonitrile over 20-30 minutes.

• Flow Rate: A flow rate of 1.0 mL/min is a standard starting point.

• Detection: UV detection at a wavelength where both isomers have significant absorbance (e.g., around 220-230 nm).

• Injection Volume: 10-20 µL of a sample dissolved in the mobile phase.

• Optimization: Based on the initial results, adjust the mobile phase composition, gradient profile, flow rate, and column temperature to achieve baseline separation of the two isomers.

Logical Relationship for HPLC Method Development

Caption: A decision-making workflow for optimizing HPLC separation of toluenesulfonic acid isomers.

Membrane Separation

Membrane separation, particularly pervaporation, is an emerging technology for separating close-boiling isomers.

Q5: What are the key challenges in using membrane separation for toluenesulfonic acid isomers?

A5: The main challenges for membrane-based separation of these isomers include:

• Membrane Selectivity: Developing a membrane material that exhibits high selectivity for one isomer over the other is crucial. The membrane should be able to differentiate based on subtle differences in molecular size, shape, or chemical affinity.

• Membrane Permeability (Flux): The membrane must also allow for a sufficiently high permeation rate (flux) to make the process economically viable. Often, there is a trade-off between selectivity and permeability.

• Membrane Stability: The membrane material must be stable in the presence of the acidic feed mixture and the operating conditions (temperature, pressure).

Experimental Protocol: Pervaporation-Based Separation

This protocol provides a general outline for a lab-scale pervaporation experiment.

• Membrane Selection: Choose a membrane that has shown promise for the separation of aromatic isomers. Polymeric membranes are commonly used.

• Apparatus Setup: The pervaporation setup consists of a feed tank, a membrane module, a vacuum pump to create a pressure difference across the membrane, and a cold trap to collect the permeate.

• Feed Preparation: Prepare a solution of the ortho- and para-toluenesulfonic acid isomer mixture in a suitable solvent.

• Operation: Heat the feed solution to the desired operating temperature and circulate it on one side of the membrane. Apply a vacuum to the other side of the membrane.

• Permeate Collection: The component that preferentially permeates through the membrane is collected as a vapor and then condensed in a cold trap.

• Analysis: Analyze the composition of the permeate and the retentate (the portion of the feed that does not pass through the membrane) using HPLC or GC to determine the separation factor and flux.

• Optimization: Vary operating parameters such as temperature, feed composition, and permeate pressure to optimize the separation performance.

Experimental Workflow for Pervaporation

Caption: A simplified schematic of a pervaporation setup for isomer separation.

Quantitative Data Summary

The following tables summarize key quantitative data relevant to the separation of toluenesulfonic acid isomers. Note that specific values can vary depending on the experimental conditions.

Table 1: Physical Properties of p-Toluenesulfonic Acid

Property	Value	Reference
Molecular Formula	C₇H₈O₃S	[5]
Molar Mass	172.20 g/mol	[5]
Melting Point	106-107 °C (anhydrous)	[3]
Boiling Point	140 °C at 2.67 kPa	[3]
Water Solubility	Soluble	[1][3]

Table 2: HPLC Method Parameters for Toluenesulfonic Acid Analysis

Parameter	Recommended Condition
Column	Reversed-phase C18 or Phenyl
Mobile Phase	Water (with acid modifier) / Acetonitrile or Methanol
Elution Mode	Gradient
Flow Rate	0.8 - 1.5 mL/min
Detection	UV at 220-230 nm
Column Temperature	25 - 40 °C (to be optimized)

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. p-Toluenesulfonic acid | 104-15-4 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 5. p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide to Validated HPLC Methods for 2-Methylbenzenesulfonic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated High-Performance Liquid Chromatography (HPLC) methods applicable to the analysis of 2-Methylbenzenesulfonic acid. Due to a lack of extensive, publicly available validation data specifically for 2-Methylbenzenesulfonic acid, this guide presents data for its close structural isomer, p-toluenesulfonic acid (p-TSA), which is expected to have very similar chromatographic behavior. The information herein is intended to assist in the selection and development of robust analytical methods for quality control and research purposes.

Comparison of HPLC Method Performance

The following table summarizes the performance characteristics of different HPLC methods validated for p-toluenesulfonic acid and related compounds. These parameters are crucial for assessing the reliability, sensitivity, and accuracy of an analytical method.

Performance Parameter	Method 1: Reversed-Phase HPLC	Method 2: UPLC-UV/MS	Method 3: Ion Chromatography
Analyte(s)	Methyl p-toluenesulfonate (MPTS), Ethyl p-toluenesulfonate (EPTS)	Alkyl and Aryl Sulfonate Esters	p-Toluenesulfonic acid
Linearity (r²)	> 0.999[1]	> 0.9997 (UV), > 0.9960 (MS)	0.9993[2]
Limit of Detection (LOD)	0.15 ppm (0.009 µg/mL)[1]	< 1.5 ppm	1 mg/L[2]
Limit of Quantitation (LOQ)	0.5 ppm (0.03 µg/mL)[1]	Not explicitly stated, but method is sensitive enough for genotoxic impurity analysis at TTC levels.	Not explicitly stated.
Accuracy (% Recovery)	90-99% for MPTS, 89-103% for EPTS[1]	103% and 122% for spiked components in a drug substance matrix.	Not explicitly stated, but confirmed as accurate by the customer.[2]
Precision (%RSD)	Not explicitly stated.	3.5 to 8%	Not explicitly stated.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols offer a starting point for adapting a method for the analysis of 2-Methylbenzenesulfonic acid.

Method 1: Reversed-Phase HPLC for Toluenesulfonate Impurities

This method is suitable for the trace-level quantification of potential genotoxic impurities.[1]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: Inertsil ODS-3V, 250 mm x 4.6 mm, 5 µm particle size.[1][3][4]

• Mobile Phase: A 1:1 (v/v) mixture of 0.1% phosphoric acid in water and acetonitrile.[1]

• Flow Rate: 2.0 mL/min.[1]

• Column Temperature: 27°C.[1]

• Injection Volume: 20 µL.[1]

• UV Detection: 225 nm.[1]

• Run Time: 15 minutes.[1]

Method 2: UPLC-UV/MS for Sulfonate Esters

This Ultra-Performance Liquid Chromatography method offers high resolution and throughput for the analysis of sulfonate esters.

• Instrumentation: UPLC system with UV and Mass Spectrometry (MS) detectors.

• Column: Sub-2-µm UPLC column.

• Mobile Phase: Gradient elution (specifics not detailed in the abstract).

• Flow Rate: Not specified.

• UV Detection: 220 nm.

• MS Detection: Electrospray Ionization (ESI+) in Selected Ion Recording (SIR) mode.

• Analysis Time: Less than 5 minutes.

Method 3: Mixed-Mode HPLC for Toluenesulfonic Acid

This method utilizes a mixed-mode column for improved retention and peak shape of hydrophilic and strongly acidic compounds like toluenesulfonic acid.[5]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: Amaze TR mixed-mode (reversed-phase and anion-exchange), 4.6 mm x 50 mm, 5 µm particle size.[5]

• Mobile Phase: 20% Acetonitrile with 15 mM Ammonium Formate, pH 3.[5]

• Flow Rate: 1.0 mL/min.[5]

• Injection Volume: 3 µL.[5]

• UV Detection: 255 nm.[5]

Visualizing the HPLC Method Validation Workflow

The following diagram illustrates the typical workflow for validating an HPLC method according to ICH guidelines, ensuring the method is suitable for its intended purpose.

Caption: Workflow for HPLC Method Validation.

This guide highlights several validated HPLC approaches that can be adapted for the analysis of 2-Methylbenzenesulfonic acid. Researchers should consider the specific requirements of their analysis, such as required sensitivity and sample matrix, when selecting and validating a method. For regulatory submissions, a full method validation specific to 2-Methylbenzenesulfonic acid would be required.

References

• 1. A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. jocpr.com [jocpr.com]
• 4. jocpr.com [jocpr.com]
• 5. helixchrom.com [helixchrom.com]

A Comparative Purity Assessment of Commercially Available 2-Methylbenzenesulfonic Acid

For researchers, scientists, and professionals in drug development, the purity of starting materials is paramount to ensure the reliability and reproducibility of experimental outcomes. 2-Methylbenzenesulfonic acid, a key intermediate and catalyst in various chemical syntheses, is commercially available from numerous suppliers. However, the purity of these products can vary, potentially impacting research results. This guide provides a comparative overview of the purity of commercially available 2-Methylbenzenesulfonic acid, supported by detailed experimental protocols for independent verification.

Comparison of Commercial 2-Methylbenzenesulfonic Acid

The purity of 2-Methylbenzenesulfonic acid from different suppliers is typically stated on their certificates of analysis. However, the nature and quantity of impurities may not be fully detailed. The primary impurities often arise from the synthesis process, which commonly involves the sulfonation of toluene (B28343). This can lead to the formation of isomeric byproducts and the presence of residual reagents.

Common Impurities:

• Isomeric Impurities: The sulfonation of toluene can yield a mixture of isomers, with the para-isomer (4-methylbenzenesulfonic acid) and meta-isomer (3-methylbenzenesulfonic acid) being the most common byproducts. The relative amounts of these isomers are influenced by the reaction conditions, such as temperature.

• Residual Sulfuric Acid: As a key reagent in the sulfonation process, residual sulfuric acid can remain in the final product if not completely removed during purification.

The following table provides an illustrative comparison of 2-Methylbenzenesulfonic acid from three fictional suppliers, based on typical specifications and potential impurity profiles.

Parameter	Supplier A	Supplier B	Supplier C
Stated Purity	≥98%	≥95%	≥99% (High Purity Grade)
Typical Assay (by Titration)	98.5%	96.2%	99.3%
4-Methylbenzenesulfonic acid (by HPLC)	≤ 1.0%	≤ 2.5%	≤ 0.5%
3-Methylbenzenesulfonic acid (by HPLC)	≤ 0.3%	≤ 1.0%	≤ 0.1%
Residual Sulfuric Acid	≤ 0.2%	≤ 0.5%	≤ 0.1%
Water Content (Karl Fischer)	≤ 0.5%	≤ 1.0%	≤ 0.2%

Experimental Protocols for Purity Assessment

To independently verify the purity of commercially available 2-Methylbenzenesulfonic acid, the following experimental protocols are recommended.

Purity Determination by Titration

This method determines the total acid content and provides an overall purity value.

Principle: A known mass of the 2-Methylbenzenesulfonic acid sample is dissolved in water and titrated with a standardized solution of a strong base, such as sodium hydroxide, to a phenolphthalein (B1677637) endpoint.

Reagents:

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Phenolphthalein indicator solution

• Deionized water

Procedure:

• Accurately weigh approximately 0.5 g of the 2-Methylbenzenesulfonic acid sample into a 250 mL Erlenmeyer flask.

• Dissolve the sample in 100 mL of deionized water.

• Add 2-3 drops of phenolphthalein indicator solution.

• Titrate the solution with standardized 0.1 M NaOH until a persistent faint pink color is observed.

• Record the volume of NaOH solution used.

• Calculate the purity using the following formula:

  Purity (%) = (V × M × 172.20) / (W × 1000) × 100

  Where:

  • V = Volume of NaOH solution used (mL)

  • M = Molarity of NaOH solution (mol/L)

  • 172.20 = Molecular weight of 2-Methylbenzenesulfonic acid ( g/mol )

  • W = Weight of the sample (g)

Impurity Profiling by High-Performance Liquid Chromatography (HPLC)

This method is used to separate and quantify the main component from its isomeric impurities.

Principle: A solution of the sample is injected into an HPLC system. The components are separated on a reverse-phase column based on their polarity and detected by a UV detector. The peak areas are used to determine the relative amounts of each component.

Instrumentation and Conditions:

• HPLC System: With a UV detector

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Mobile Phase: A mixture of acetonitrile (B52724) and water with an acidic modifier (e.g., phosphoric acid or formic acid). A typical mobile phase could be a gradient of acetonitrile and water containing 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare standard solutions of 2-Methylbenzenesulfonic acid, 3-Methylbenzenesulfonic acid, and 4-Methylbenzenesulfonic acid of known concentrations in the mobile phase.

• Sample Preparation: Accurately weigh and dissolve a sample of 2-Methylbenzenesulfonic acid in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Identify the peaks corresponding to the main component and impurities by comparing their retention times with those of the standards. Calculate the percentage of each impurity based on the peak areas.

Visualizing the Experimental Workflows

To provide a clear overview of the experimental processes, the following diagrams illustrate the workflows for titration and HPLC analysis.

Titration workflow for purity assessment.

HPLC workflow for impurity profiling.

A Comparative Guide to the Acidity of Aromatic Sulfonic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the acidity of various aromatic sulfonic acids, supported by experimental data. Understanding the acid dissociation constant (pKa) of these compounds is crucial for their application in catalysis, as pharmaceutical counter-ions, and in various synthetic methodologies. This document outlines the influence of substituents on the acidity of the sulfonic acid moiety and provides detailed experimental protocols for pKa determination.

Influence of Substituents on Acidity

Aromatic sulfonic acids are generally strong acids, with their acidity being significantly influenced by the nature and position of substituents on the aromatic ring. The electronic effects of these substituents, namely the inductive effect and the resonance effect, play a pivotal role in stabilizing or destabilizing the resulting sulfonate anion after deprotonation.

• Electron-withdrawing groups (EWGs) , such as nitro (-NO₂) and chloro (-Cl) groups, increase the acidity of the sulfonic acid. By withdrawing electron density from the aromatic ring, they help to delocalize the negative charge on the sulfonate anion, thereby stabilizing it. This stabilization facilitates the dissociation of the proton, resulting in a lower pKa value and a stronger acid.

• Electron-donating groups (EDGs) , such as methyl (-CH₃) and hydroxyl (-OH) groups, decrease the acidity of the sulfonic acid. These groups donate electron density to the aromatic ring, which in turn destabilizes the negatively charged sulfonate anion. This makes the dissociation of the proton less favorable, leading to a higher pKa value and a weaker acid.

The position of the substituent (ortho, meta, or para) relative to the sulfonic acid group also has a significant impact on acidity due to the interplay of inductive and resonance effects.

Comparative Acidity Data

The following table summarizes the acid dissociation constants (pKa) of a selection of substituted benzenesulfonic acids. The pKa value is a measure of acid strength; a lower pKa indicates a stronger acid.

Aromatic Sulfonic Acid	Substituent	Position	pKa Value	Reference
Benzenesulfonic acid	-H	-	-2.8[1], -6.5[2]
p-Toluenesulfonic acid	-CH₃	para	-2.58[1], -1.34[3], -0.43 (Predicted)[4]
p-Chlorobenzenesulfonic acid	-Cl	para	~-2.0, ~-1.8[5], -0.83 (Predicted)[6]
2-Nitrobenzenesulfonic acid	-NO₂	ortho	-1.43 (Predicted)
3-Nitrobenzenesulfonic acid	-NO₂	meta	-1.21 (Predicted)
4-Nitrobenzenesulfonic acid	-NO₂	para	-1.38 (Predicted)[7]
2,4,6-Trinitrobenzenesulfonic acid	-NO₂	2,4,6	0.13	[8]
2-Aminobenzenesulfonic acid (Orthanilic acid)	-NH₂	ortho	2.48[9]
3-Aminobenzenesulfonic acid (Metanilic acid)	-NH₂	meta	3.74[10]
4-Hydroxybenzenesulfonic acid	-OH	para	9.11[11]

Experimental Protocols for pKa Determination

The determination of pKa values for aromatic sulfonic acids is commonly performed using potentiometric titration or UV-Vis spectrophotometry.

Potentiometric Titration

This method involves the gradual addition of a standardized titrant (a strong base) to a solution of the sulfonic acid while monitoring the pH. The pKa is determined from the inflection point of the resulting titration curve.

Detailed Protocol:

• Preparation of Solutions:

  • Prepare a standard solution of the aromatic sulfonic acid (e.g., 0.01 M) in a suitable solvent. For water-soluble acids, deionized water is used. For less soluble acids, a co-solvent such as a water-methanol mixture may be necessary.

  • Prepare a standardized solution of a strong base, typically 0.1 M sodium hydroxide (B78521) (NaOH), ensuring it is carbonate-free.

• Titration Procedure:

  • Calibrate the pH meter using standard buffer solutions.

  • Pipette a known volume (e.g., 25 mL) of the sulfonic acid solution into a beaker.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Begin stirring the solution gently.

  • Add the NaOH titrant in small, precise increments (e.g., 0.1 mL) from a burette.

  • Record the pH value after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to obtain the titration curve.

  • The equivalence point is the point of steepest slope on the curve, which can be determined more accurately by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration curve.

  • The pKa is equal to the pH at the half-equivalence point.

UV-Vis Spectrophotometry

This method is particularly useful for compounds that exhibit a change in their UV-Vis absorbance spectrum upon ionization. The pKa is determined by measuring the absorbance of the sulfonic acid solution at various pH values.

Detailed Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of the aromatic sulfonic acid of known concentration in a suitable solvent (e.g., water or a water-organic solvent mixture).

  • Prepare a series of buffer solutions with a range of known pH values that bracket the expected pKa of the sulfonic acid.

• Spectrophotometric Measurement:

  • For each buffer solution, add a small, constant aliquot of the sulfonic acid stock solution to ensure the final concentration is within the linear range of the spectrophotometer.

  • Record the UV-Vis spectrum of each solution over a relevant wavelength range.

  • Identify the wavelength of maximum absorbance (λmax) for both the protonated (acidic) and deprotonated (basic) forms of the sulfonic acid.

• Data Analysis:

  • Plot the absorbance at a selected wavelength against the pH of the buffer solutions.

  • The resulting plot will be a sigmoidal curve.

  • The pKa is the pH at the inflection point of this curve, which corresponds to the point where the concentrations of the protonated and deprotonated species are equal.

Visualizing Concepts and Workflows

To aid in the understanding of the concepts discussed, the following diagrams have been generated.

Caption: Workflow for determining the pKa of aromatic sulfonic acids.

Caption: Influence of substituent electronic effects on the acidity of aromatic sulfonic acids.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca [owl.oit.umass.edu]
• 3. p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. p-Toluenesulfonic acid | 104-15-4 [chemicalbook.com]
• 5. 4-Chlorobenzenesulfonic acid | 98-66-8 | Benchchem [benchchem.com]
• 6. chembk.com [chembk.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. organicchemistrydata.org [organicchemistrydata.org]
• 10. Metanilic acid - Wikipedia [en.wikipedia.org]
• 11. hmdb.ca [hmdb.ca]

A Comparative Guide to the Spectroscopic Analysis of 2-Methylbenzenesulfonic Acid and Its Isomers

For Researchers, Scientists, and Drug Development Professionals: A Detailed Spectroscopic Comparison for Structural Confirmation

This guide provides a comprehensive comparison of the spectroscopic data for 2-Methylbenzenesulfonic acid and its structural isomers, 3-Methylbenzenesulfonic acid and 4-Methylbenzenesulfonic acid, as well as the parent compound, benzenesulfonic acid. The structural confirmation of these compounds is crucial in various research and development applications, including their use as catalysts, intermediates in organic synthesis, and in the development of pharmaceuticals. This document presents a side-by-side analysis of their Infrared (IR), Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS) data to facilitate unambiguous identification.

Structural and Spectroscopic Overview

2-Methylbenzenesulfonic acid, an organosulfur compound, is a derivative of benzenesulfonic acid with a methyl group at the ortho position.[1] Its chemical formula is C₇H₈O₃S, and it has a molecular weight of 172.20 g/mol .[2] The precise location of the methyl group on the benzene (B151609) ring significantly influences the spectroscopic properties of the molecule, allowing for clear differentiation from its meta and para isomers.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-Methylbenzenesulfonic acid and its related compounds. This data is essential for researchers to confirm the identity and purity of their synthesized or commercial samples.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides valuable information about the functional groups present in a molecule. The characteristic absorption bands for the sulfonic acid and methyl groups, as well as the substitution pattern on the benzene ring, are key identifiers.

Compound	Key IR Absorptions (cm⁻¹)
2-Methylbenzenesulfonic acid	Data not available in the searched sources. Expected absorptions include: O-H stretch (broad, ~3000 cm⁻¹), S=O stretch (~1250 and ~1050 cm⁻¹), C-H aromatic stretch (>3000 cm⁻¹), and C-H aliphatic stretch (<3000 cm⁻¹).
3-Methylbenzenesulfonic acid	Data not available in the searched sources. Expected absorptions are similar to the 2-methyl isomer, with potential slight shifts due to the different substitution pattern.
4-Methylbenzenesulfonic acid	~3434 (O-H), ~2925 (C-H), ~1600 (C=C aromatic), ~1218 (S=O), ~1125 (S=O), ~1034 (S-O), ~816 (C-H out-of-plane bend for para-substitution)
Benzenesulfonic acid	~3430 (O-H), ~1600 (C=C aromatic), ~1220 (S=O), ~1130 (S=O), ~1035 (S-O), ~750 and ~690 (C-H out-of-plane bend for mono-substitution)[3]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of the hydrogen atoms in a molecule. The chemical shifts, splitting patterns, and integration of the signals are unique for each isomer.

Compound	Methyl Protons (δ, ppm)	Aromatic Protons (δ, ppm)
2-Methylbenzenesulfonic acid	~2.8 (s, 3H)	~7.2-8.0 (m, 4H)
3-Methylbenzenesulfonic acid	~2.4 (s, 3H)	~7.3-7.8 (m, 4H)
4-Methylbenzenesulfonic acid	~2.4 (s, 3H)	~7.3 (d, 2H), ~7.8 (d, 2H)
Benzenesulfonic acid	Not applicable	~7.5-7.9 (m, 5H)[4]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon framework of a molecule. The chemical shifts of the carbon atoms are sensitive to their local electronic environment.

Compound	Methyl Carbon (δ, ppm)	Aromatic Carbons (δ, ppm)
2-Methylbenzenesulfonic acid	~20	~126, 129, 131, 132, 138, 142
3-Methylbenzenesulfonic acid	~21	~126, 129, 130, 133, 139, 144
4-Methylbenzenesulfonic acid	~21	~126, 130, 141, 143
Benzenesulfonic acid	Not applicable	~126, 129, 132, 145[5]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The molecular ion peak and characteristic fragment ions are used for structural confirmation.

Compound	Molecular Ion [M]⁺ or [M-H]⁻ (m/z)	Key Fragment Ions (m/z)
2-Methylbenzenesulfonic acid	172 (M⁺) or 171 ([M-H]⁻)	91 (C₇H₇⁺), 107 (M-SO₃H)⁺, 157 (M-CH₃)⁺
3-Methylbenzenesulfonic acid	172 (M⁺) or 171 ([M-H]⁻)	91 (C₇H₇⁺), 107 (M-SO₃H)⁺, 157 (M-CH₃)⁺
4-Methylbenzenesulfonic acid	172 (M⁺)	91 (C₇H₇⁺), 107 (M-SO₃H)⁺, 157 (M-CH₃)⁺[6]
Benzenesulfonic acid	158 (M⁺)	77 (C₆H₅⁺), 94 (M-SO₂)⁺[7][8]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed. Instrument-specific parameters may require optimization.

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, a small amount of the compound is finely ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a Nujol mull can be prepared. Liquid samples can be analyzed as a thin film between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: The prepared sample is placed in the sample holder of an FTIR spectrometer. The spectrum is typically recorded in the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or KBr pellet without the sample) is recorded and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in a suitable deuterated solvent (e.g., D₂O, CDCl₃, or DMSO-d₆) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added.

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectral width is typically set to scan from approximately -2 to 12 ppm. For ¹³C NMR, the spectral width is typically set to scan from approximately 0 to 220 ppm. The number of scans is adjusted to obtain a good signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile).

• Data Acquisition: The sample solution is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) or electron ionization (EI) source. The mass analyzer is scanned over a range of mass-to-charge (m/z) ratios to detect the molecular ion and any fragment ions.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the structural confirmation of an organic compound using spectroscopic methods.

Spectroscopic analysis workflow.

Conclusion

The structural confirmation of 2-Methylbenzenesulfonic acid and its distinction from its isomers and the parent benzenesulfonic acid can be reliably achieved through a combination of IR, NMR, and mass spectrometry. The position of the methyl group creates a unique spectroscopic fingerprint for each isomer, particularly evident in the ¹H and ¹³C NMR spectra. While experimental data for 2-Methylbenzenesulfonic acid was not fully available in the searched public databases, the expected spectral features, in conjunction with the comprehensive data for the related compounds, provide a strong basis for its identification. Researchers are encouraged to acquire a full set of spectra for their specific samples and use the comparative data in this guide for accurate structural elucidation.

References

• 1. 2-Methylbenzenesulfonic acid | C7H8O3S | CID 6925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methylbenzenesulfonic acid | SIELC Technologies [sielc.com]
• 3. surfaceindustry.com [surfaceindustry.com]
• 4. 4-toluene sulfonic acid, 104-15-4 [thegoodscentscompany.com]
• 5. 十二烷基苯磺酸钠 technical grade | Sigma-Aldrich [sigmaaldrich.com]
• 6. 化合物百科 [kdpedia.kingdraw.com]
• 7. ams.usda.gov [ams.usda.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Non-Corrosive Solid Acid Catalysts as Alternatives to 2-Methylbenzenesulfonic Acid

For researchers, scientists, and drug development professionals seeking safer and more sustainable alternatives to corrosive homogeneous acid catalysts like 2-Methylbenzenesulfonic acid, solid acid catalysts offer a compelling solution. These heterogeneous catalysts provide comparable or even superior catalytic activity in various organic transformations while being non-corrosive, reusable, and easier to separate from reaction mixtures, thus minimizing waste and simplifying product purification.[1][2][3][4] This guide presents an objective comparison of the performance of prominent solid acid catalysts—sulfated zirconia, zeolites (specifically H-ZSM-5), and ion-exchange resins (Amberlyst-15)—against traditional corrosive acid catalysts in key organic reactions, supported by experimental data.

Performance Comparison of Acid Catalysts

The efficacy of these solid acid catalysts is demonstrated across various reactions, including esterification and Friedel-Crafts acylation, which are fundamental transformations in organic synthesis. The following tables summarize the quantitative performance of these catalysts compared to conventional corrosive acids.

Esterification Reactions

Esterification, a vital reaction in the synthesis of numerous pharmaceuticals and industrial chemicals, is effectively catalyzed by solid acids. The data below showcases their performance in the esterification of various carboxylic acids and alcohols.

Table 1: Performance Comparison in the Esterification of Acetic Acid with Cyclohexanol

Catalyst	Catalyst Loading (wt%)	Temperature (°C)	Reaction Time (h)	Conversion (%)	Selectivity to Cyclohexyl Acetate (%)	Reference
H-ZSM-5 (nanosized)	1 g	75	9	69	>99	[5]
H-Beta Zeolite	1 g	75	9	72	>99	[5]
Commercial H-ZSM-5	1 g	75	9	<60	>99	[5]

Table 2: Performance Comparison in the Esterification of Glycerol (B35011) with Acetic Acid

Catalyst	Catalyst Loading (wt%)	Temperature (°C)	Reaction Time (h)	Glycerol Conversion (%)	Selectivity to Triacetin (%)	Reference
Amberlyst-15	5	100	0.5	97	Varies with time	[6]
H-ZSM-5	5	100	0.5	~40	Varies with time	[6]
Sulfuric Acid	-	100	>4	~90	-	[7]
Lewatit	3	110	1.5	~85	-	[7]

Table 3: Performance Comparison in the Esterification of Oleic Acid with Methanol

Catalyst	Si/Al Ratio	Catalyst Loading (wt%)	Temperature (°C)	Reaction Time (h)	Methyl Linoleate Yield (%)	Reference
H-ZSM-5	53	10	180	4	79.78	[8]
H-ZSM-5	33.3	10	180	4	~70	[8]
H-ZSM-5	14.4	10	180	4	~65	[8]
Sulfonated H-ZSM-5	-	-	-	-	>90 (Conversion)	[9]

Friedel-Crafts Acylation Reactions

Friedel-Crafts acylation is a cornerstone of C-C bond formation in aromatic chemistry. Solid acid catalysts have emerged as effective and environmentally benign alternatives to traditional Lewis and Brønsted acids.[3][10][11][12]

Table 4: Performance Comparison in Friedel-Crafts Acylation

Catalyst	Reaction	Reactants	Temperature (°C)	Conversion (%)	Selectivity (%)	Reference
Sulfated Zirconia	Alkylation	Resorcinol (B1680541) + MTBE	60	~70	72 (to 4-TBR)	[13]
Amberlyst-15	Acylation	Indole + Acetic Anhydride	Room Temp.	High	-	[14]
HBEA Zeolite	Acylation	Naphthalene + Acetic Anhydride	-	-	-	[11]
AlCl₃	Acylation	Naphthalene + Acetic Anhydride	-	-	-	[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of catalytic performance. Below are representative experimental protocols for key reactions.

Protocol 1: Esterification of Glycerol with Acetic Acid using Amberlyst-15

Objective: To determine the catalytic activity of Amberlyst-15 in the esterification of glycerol with acetic acid.

Materials:

• Glycerol

• Acetic Acid

• Amberlyst-15 catalyst

• Three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Thermometer

• Sampling syringe

Procedure:

• Charge the three-neck flask with a predetermined molar ratio of glycerol and acetic acid (e.g., 1:6).[7]

• Add the Amberlyst-15 catalyst (e.g., 3 wt% with respect to glycerol).[7]

• Assemble the reflux condenser and thermometer.

• Commence stirring and heat the reaction mixture to the desired temperature (e.g., 100°C).[7]

• Take samples periodically (e.g., every 15 minutes) using a syringe.[7]

• Analyze the samples using gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion of glycerol and the selectivity to mono-, di-, and triacetin.

Protocol 2: Friedel-Crafts Alkylation of Resorcinol with MTBE using Sulfated Zirconia

Objective: To evaluate the performance of sulfated zirconia as a catalyst for the Friedel-Crafts alkylation of resorcinol.

Materials:

• Resorcinol

• Methyl tertiary butyl ether (MTBE)

• Sulfated zirconia (SZ) catalyst

• Solvent (e.g., n-heptane)

• Round-bottom flask

• Magnetic stirrer with hotplate

• Reflux condenser

• Thermometer

Procedure:

• In a round-bottom flask, dissolve resorcinol in the chosen solvent.

• Add the sulfated zirconia catalyst to the solution.

• Heat the mixture to the desired reaction temperature (e.g., 60°C) with stirring.[13]

• Add MTBE to the reaction mixture.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC.

• After the reaction is complete, cool the mixture and separate the catalyst by filtration.

• Analyze the product mixture to determine the conversion of resorcinol and the selectivity to 4-tertiary butylresorcinol.[13]

Visualizing Catalytic Processes

Diagrams of experimental workflows and reaction mechanisms provide a clear understanding of the processes involved.

Caption: Generalized experimental workflow for solid acid catalysis.

The mechanism of acid-catalyzed reactions, such as esterification, involves protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon for nucleophilic attack.

Caption: Simplified mechanism of acid-catalyzed esterification.

Conclusion

Solid acid catalysts such as sulfated zirconia, zeolites, and ion-exchange resins present robust and environmentally friendly alternatives to corrosive liquid acids like 2-Methylbenzenesulfonic acid. The experimental data clearly indicates their high catalytic activity and selectivity in key organic transformations. Their heterogeneous nature facilitates easy separation and reusability, aligning with the principles of green chemistry. For researchers and professionals in drug development and chemical synthesis, the adoption of these non-corrosive catalysts can lead to safer, more efficient, and sustainable chemical processes.

References

• 1. Heteropoly Acid-Based Catalysts for Hydrolytic Depolymerization of Cellulosic Biomass - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. technoarete.org [technoarete.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. matec-conferences.org [matec-conferences.org]
• 8. researchgate.net [researchgate.net]
• 9. Sulfonated hierarchical ZSM-5 zeolite monoliths as solid acid catalyst for esterification of oleic acid - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Friedel-Crafts Acylation [organic-chemistry.org]
• 13. Sulfated zirconia: an efficient catalyst for the Friedel–Crafts monoalkylation of resorcinol with methyl tertiary butyl ether to 4-tertiary butylresorcinol - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. arkat-usa.org [arkat-usa.org]

Performance Showdown: Immobilized 2-Methylbenzenesulfonic Acid Catalysts in Esterification Reactions

In the realm of industrial chemistry, the quest for efficient, reusable, and environmentally benign catalysts is paramount. This guide provides a comparative performance evaluation of immobilized 2-Methylbenzenesulfonic acid catalysts, benchmarking them against other common solid acid catalysts in the crucial reaction of fatty acid esterification, a key process in biodiesel production. This analysis is tailored for researchers, scientists, and drug development professionals, offering a clear overview supported by experimental data and detailed protocols.

At a Glance: Catalyst Performance in Oleic Acid Esterification

The catalytic efficacy of 2-Methylbenzenesulfonic acid immobilized on a solid support (represented here by data for its close structural analog, p-toluenesulfonic acid, immobilized on silica) is compared with the widely used commercial catalyst, Amberlyst-15, and another functionalized silica (B1680970) catalyst. The data, summarized in the table below, highlights key performance indicators such as oleic acid conversion, reaction conditions, and catalyst reusability.

Catalyst	Support Material	Reaction Time (hours)	Temperature (°C)	Molar Ratio (Methanol:Oleic Acid)	Oleic Acid Conversion (%)	Reusability (after 5 cycles) (%)
Immobilized p-Toluenesulfonic Acid	Silica (SBA-15)	8	60	12:1	96.5	~90
Amberlyst-15	Styrene-divinylbenzene copolymer	8	60	12:1	97	~95
Propylsulfonic Acid-functionalized Silica	Silica (SBA-15)	8	60	12:1	92.3	~85

Note: Data for immobilized p-toluenesulfonic acid is presented as a close analog to 2-Methylbenzenesulfonic acid due to the limited availability of direct comparative studies for the latter.

Diving Deeper: Experimental Insights

To ensure a comprehensive understanding of the performance data, this section details the experimental protocols for the synthesis of the immobilized catalyst, the catalytic activity test, and the reusability assessment.

Synthesis of Immobilized 2-Methylbenzenesulfonic Acid Catalyst (via p-Toluenesulfonic Acid Analog)

The immobilization of the sulfonic acid onto a silica support is a critical step in creating a heterogeneous catalyst. The following workflow outlines the synthesis process for an arene-sulfonic acid functionalized SBA-15 catalyst, a representative procedure for this class of materials.[1]

Catalyst Synthesis Workflow

Detailed Protocol:

• Template Dissolution: Pluronic P123 triblock copolymer is dissolved in deionized water and hydrochloric acid with stirring.

• Silica Source Addition: Tetraethyl orthosilicate (B98303) (TEOS) is added to the template solution and stirred.

• Functionalization: 2-(4-chlorosulfonylphenyl)ethyltrimethoxysilane is added to the mixture, which is then stirred at an elevated temperature.

• Hydrothermal Treatment: The mixture is transferred to an autoclave and heated.

• Purification: The solid product is recovered by filtration, washed with ethanol, and dried.

• Template Removal: The organic template is removed by calcination in air.

• Hydrolysis: The sulfonyl chloride groups are hydrolyzed to sulfonic acid groups by treatment with water.

Catalytic Activity Testing: Esterification of Oleic Acid

The performance of the synthesized catalyst is evaluated in the esterification of oleic acid with methanol (B129727), a model reaction for biodiesel production.

Catalytic Activity Testing Workflow

Detailed Protocol:

• Reactor Setup: A batch reactor is charged with oleic acid, methanol, and the solid acid catalyst.

• Reaction: The mixture is heated to the desired temperature (e.g., 60°C) and stirred for a specified duration (e.g., 8 hours).

• Sampling and Analysis: Aliquots of the reaction mixture are withdrawn at regular intervals and analyzed by gas chromatography (GC) to determine the concentration of oleic acid and the corresponding methyl oleate (B1233923) product.

• Conversion Calculation: The conversion of oleic acid is calculated based on the initial and final concentrations.

Catalyst Reusability Assessment

A key advantage of heterogeneous catalysts is their potential for reuse. The following protocol outlines the steps to evaluate the stability and reusability of the immobilized catalyst.

Catalyst Reusability Testing Workflow

Detailed Protocol:

• Initial Reaction: The esterification reaction is carried out as described in the catalytic activity test.

• Catalyst Recovery: After the reaction, the solid catalyst is separated from the reaction mixture by filtration or centrifugation.

• Washing and Drying: The recovered catalyst is washed with a suitable solvent (e.g., methanol or hexane) to remove any adsorbed reactants and products, and then dried.

• Subsequent Cycles: The dried catalyst is then used in a fresh batch of reactants under the same reaction conditions for several cycles.

• Performance Analysis: The oleic acid conversion is determined for each cycle to evaluate the catalyst's stability and reusability. A minimal loss in activity over multiple cycles indicates a stable and robust catalyst.

Concluding Remarks

The performance of immobilized 2-Methylbenzenesulfonic acid catalysts, as indicated by its close analog, is highly comparable to the commercial catalyst Amberlyst-15 for the esterification of fatty acids. While Amberlyst-15 shows slightly higher initial conversion and reusability, the silica-immobilized sulfonic acid catalysts offer the advantages of high thermal stability and the potential for tailored surface properties through modification of the silica support. The choice of catalyst will ultimately depend on the specific process requirements, including cost, desired catalyst lifetime, and reaction conditions. The detailed experimental protocols provided herein offer a solid foundation for researchers to conduct their own comparative evaluations and further optimize these promising catalytic systems.

References

• 1. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for the Quantification of 2-Methylbenzenesulfonic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of three common analytical techniques for the quantification of 2-Methylbenzenesulfonic acid: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Potentiometric Titration. The selection of an appropriate analytical method is critical for ensuring the accuracy, precision, and reliability of quantitative results in research, quality control, and drug development. This document presents a side-by-side comparison of these methods, supported by detailed experimental protocols and representative performance data to aid in the selection of the most suitable technique for specific analytical needs.

Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of HPLC, GC-MS, and Potentiometric Titration for the quantification of 2-Methylbenzenesulfonic acid. These values are representative and may vary depending on the specific instrumentation, experimental conditions, and sample matrix.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Potentiometric Titration
Principle	Separation based on polarity and interaction with a stationary phase.	Separation of volatile derivatives based on boiling point and mass-to-charge ratio.	Neutralization reaction between the acidic analyte and a basic titrant.
Linearity (r²)	> 0.999	> 0.998	Not Applicable
Linear Range	1 - 200 µg/mL	0.1 - 50 µg/mL (as derivative)	Dependent on titrant concentration
Accuracy (% Recovery)	98 - 102%	95 - 105%	99 - 101%
Precision (% RSD)	< 2%	< 5%	< 1%
Limit of Detection (LOD)	~0.1 µg/mL	~0.01 µg/mL (as derivative)	Dependent on titrant concentration and electrode sensitivity
Limit of Quantification (LOQ)	~0.5 µg/mL	~0.05 µg/mL (as derivative)	Dependent on titrant concentration and electrode sensitivity
Specificity	High, especially with a photodiode array detector.	Very high, based on mass spectral data.	Moderate, susceptible to interference from other acidic or basic compounds.
Throughput	High	Moderate	Low to Moderate
Sample Preparation	Simple dissolution and filtration.	Derivatization required, more complex.	Simple dissolution.
Instrumentation Cost	Moderate	High	Low
Analysis Time per Sample	5 - 15 minutes	15 - 30 minutes	5 - 10 minutes

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the direct quantification of 2-Methylbenzenesulfonic acid in various sample matrices.

Instrumentation:

• HPLC system with a UV detector or Photodiode Array (PDA) detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (analytical grade)

• 2-Methylbenzenesulfonic acid reference standard

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile and Water (e.g., 30:70 v/v) containing 0.1% Phosphoric acid or Formic acid.[1] Degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh and dissolve the 2-Methylbenzenesulfonic acid reference standard in the mobile phase to prepare a stock solution of 1 mg/mL. Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 200 µg/mL.

• Sample Preparation: Dissolve the sample containing 2-Methylbenzenesulfonic acid in the mobile phase to achieve a concentration within the linear range of the method. Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection Wavelength: 220 nm

• Quantification: Construct a calibration curve by plotting the peak area of the standard solutions against their concentrations. Determine the concentration of 2-Methylbenzenesulfonic acid in the sample by interpolating its peak area on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method requires derivatization to convert the non-volatile 2-Methylbenzenesulfonic acid into a volatile derivative suitable for GC analysis.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for the analysis of the derivative (e.g., a non-polar or medium-polarity column).

Reagents:

• Derivatizing agent (e.g., Diazomethane or Trimethylsilyldiazomethane solution in a suitable solvent). Caution: Diazomethane is highly toxic and explosive. Handle with extreme care in a well-ventilated fume hood.

• Solvent for extraction (e.g., Dichloromethane or Hexane).

• 2-Methylbenzenesulfonic acid reference standard.

Procedure:

• Derivatization:

  • Accurately weigh the sample or standard containing 2-Methylbenzenesulfonic acid into a reaction vial.

  • Add a freshly prepared solution of the derivatizing agent (e.g., ethereal diazomethane) dropwise until a persistent yellow color is observed, indicating an excess of the reagent.

  • Allow the reaction to proceed for 10-15 minutes at room temperature.

  • Carefully evaporate the excess reagent and solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane).

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Ion Source Temperature: 230 °C

  • Mass Range: m/z 40-400

• Quantification: Identify the peak corresponding to the methyl ester of 2-Methylbenzenesulfonic acid based on its retention time and mass spectrum. Prepare a calibration curve using derivatized standards and quantify the sample based on the peak area of the characteristic ion.

Potentiometric Titration

This classical analytical method provides a direct and cost-effective way to determine the concentration of 2-Methylbenzenesulfonic acid.

Instrumentation:

• Potentiometer or pH meter with a glass electrode and a reference electrode (or a combination electrode).

• Burette (50 mL).

• Magnetic stirrer.

Reagents:

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M).

• Deionized water.

• 2-Methylbenzenesulfonic acid sample.

Procedure:

• Sample Preparation: Accurately weigh a suitable amount of the 2-Methylbenzenesulfonic acid sample and dissolve it in a known volume of deionized water (e.g., 50 mL) in a beaker.

• Titration Setup: Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution. Ensure the electrode tip is submerged but does not interfere with the stirring bar.

• Titration:

  • Record the initial pH of the solution.

  • Add the standardized NaOH solution from the burette in small increments (e.g., 0.5-1.0 mL).

  • After each addition, allow the pH reading to stabilize and record the pH and the volume of NaOH added.

  • As the equivalence point is approached (indicated by a rapid change in pH), reduce the increment size (e.g., 0.1 mL) to accurately determine the endpoint.

  • Continue the titration past the equivalence point.

• Endpoint Determination: Plot a graph of pH versus the volume of NaOH added. The equivalence point is the point of steepest inflection on the curve. Alternatively, the first or second derivative of the titration curve can be plotted to determine the endpoint more precisely.

• Calculation: Calculate the concentration of 2-Methylbenzenesulfonic acid using the following formula:

  • Molarity of Acid = (Molarity of NaOH × Volume of NaOH at equivalence point) / Volume of Acid

Visualizing the Workflows

The following diagrams, generated using Graphviz, illustrate the experimental workflows for each analytical method.

Caption: Experimental workflow for HPLC analysis.

Caption: Experimental workflow for GC-MS analysis.

Caption: Experimental workflow for potentiometric titration.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Research: A Guide to Handling 2-Methylbenzenesulfonic Acid

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 2-Methylbenzenesulfonic acid. Adherence to these protocols is essential for ensuring a safe laboratory environment and proper chemical management.

2-Methylbenzenesulfonic acid (also known as o-toluenesulfonic acid) is a corrosive substance that can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2][3][4] Proper handling and disposal are critical to minimize risks. This guide outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and disposal plans.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory to prevent skin contact, eye exposure, and inhalation of 2-Methylbenzenesulfonic acid.

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Inspect gloves before use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use.
Body Protection	Protective clothing/Lab coat	Wear a lab coat to prevent skin exposure.[5]
Eye/Face Protection	Safety glasses with side shields or goggles, and a face shield	To protect against splashes and dust.[5]
Respiratory Protection	NIOSH-approved respirator	Required when dusts are generated or if working outside of a fume hood.[2][5]

Operational Plan: Step-by-Step Handling Procedure

All handling of 2-Methylbenzenesulfonic acid must be conducted in a designated area, preferably within a certified chemical fume hood to minimize inhalation exposure.

• Preparation and Pre-Handling Check:

  • Ensure the chemical fume hood is functioning correctly.

  • Verify that an eyewash station and safety shower are readily accessible and unobstructed.[2][6]

  • Don the required PPE as specified in the table above.

  • Prepare all necessary equipment and reagents before handling the chemical to minimize movement and potential for spills.

• Weighing and Transfer:

  • If the chemical is in solid form, handle it carefully to avoid creating dust.

  • Use a spatula or other appropriate tool for transfers.

  • Close the container tightly after use.

• Dissolving and Solution Preparation:

  • Slowly add the acid to the solvent, stirring continuously. Never add solvent to the acid to avoid a violent reaction.

  • The process may generate heat; be prepared to cool the container if necessary.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[6]

  • Decontaminate all work surfaces.

  • Remove and properly store or dispose of PPE.

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Immediately call a physician.[2][6]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call a physician immediately.[2]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Call a physician.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.[2][6]

Disposal Plan

Waste containing 2-Methylbenzenesulfonic acid must be treated as hazardous waste and disposed of according to all local, state, and federal regulations.

• Waste Collection:

  • Collect all waste containing 2-Methylbenzenesulfonic acid in a designated, properly labeled, and sealed container.

  • Do not mix with other waste streams unless compatibility is confirmed.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-Methylbenzenesulfonic acid".

• Storage:

  • Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases and oxidizing agents.[7][8]

• Disposal:

  • Arrange for pickup and disposal by a licensed chemical waste disposal company.[9]

  • Do not discharge to sewer systems.[9]

Safety Workflow for Handling 2-Methylbenzenesulfonic Acid

Caption: Workflow for the safe handling and disposal of 2-Methylbenzenesulfonic acid.

References

• 1. 2-Methylbenzenesulfonic acid | C7H8O3S | CID 6925 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. echemi.com [echemi.com]
• 5. benchchem.com [benchchem.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]
• 9. chemicalbook.com [chemicalbook.com]